3-(chloromethyl)-N,N-dimethylbenzamide

• CAS: 442910-26-1

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 3-(chloromethyl)-N,N-dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into the molecular structure of organic compounds. For professionals in drug development and chemical research, the precise characterization of novel molecules is a critical step in the journey from synthesis to application. This guide offers a detailed examination of the ¹H and ¹³C NMR spectra of 3-(chloromethyl)-N,N-dimethylbenzamide, a substituted aromatic amide of interest in medicinal chemistry and organic synthesis.

As a Senior Application Scientist, the aim of this document is to not only present the spectral data but to also provide a comprehensive interpretation grounded in the fundamental principles of NMR spectroscopy. We will explore the causal relationships between the molecular structure and the observed spectral features, offering a self-validating framework for the analysis of this and similar compounds.

Molecular Structure and Atom Numbering

To facilitate a clear and unambiguous assignment of the NMR signals, the atoms of 3-(chloromethyl)-N,N-dimethylbenzamide are numbered as illustrated in the following diagram. This numbering scheme will be used consistently throughout this guide.

Figure 1: Molecular structure and atom numbering for 3-(chloromethyl)-N,N-dimethylbenzamide.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 3-(chloromethyl)-N,N-dimethylbenzamide is summarized in Table 1. The chemical shifts (δ) are referenced to tetramethylsilane (TMS) at 0.00 ppm. The predictions are based on the analysis of structurally similar compounds and established principles of NMR spectroscopy.

Table 1: Predicted ¹H NMR Data for 3-(chloromethyl)-N,N-dimethylbenzamide (500 MHz, CDCl₃)

Atom Number(s)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant(s) (J, Hz)	Assignment
H4, H5, H6, H2	7.35 - 7.50	m	4H	-	Aromatic Protons
H of C12	4.58	s	2H	-	-CH₂Cl
H of C10 & C11	2.95 - 3.15	br s	6H	-	-N(CH₃)₂

Interpretation of the ¹H NMR Spectrum

The ¹H NMR spectrum provides a wealth of information about the proton environment in the molecule.

• Aromatic Region (δ 7.35 - 7.50 ppm): The four protons on the benzene ring are expected to resonate in this downfield region due to the deshielding effect of the aromatic ring current. The electron-withdrawing nature of the amide and chloromethyl groups will influence their precise chemical shifts. Due to the complex coupling patterns between the meta- and para-protons, this region is predicted to appear as a complex multiplet (m).

• Chloromethyl Protons (δ 4.58 ppm): The two protons of the chloromethyl group (-CH₂Cl) are expected to appear as a sharp singlet (s). Their chemical shift is significantly downfield due to the strong electron-withdrawing effect of the adjacent chlorine atom. The absence of coupling to neighboring protons results in a singlet multiplicity.

• N,N-Dimethyl Protons (δ 2.95 - 3.15 ppm): The six protons of the two methyl groups attached to the nitrogen atom are predicted to appear as a broad singlet (br s). A key feature of N,N-disubstituted amides is the restricted rotation around the C-N bond due to its partial double bond character.[1][2] This can lead to two distinct chemical environments for the two methyl groups, potentially resulting in two separate singlets. However, at room temperature, the rate of rotation may be such that these two signals coalesce into a single broad singlet.

Predicted ¹³C NMR Spectral Data

The predicted proton-decoupled ¹³C NMR spectrum of 3-(chloromethyl)-N,N-dimethylbenzamide is detailed in Table 2. Chemical shifts are referenced to the solvent peak of CDCl₃ (δ 77.16 ppm).

Table 2: Predicted ¹³C NMR Data for 3-(chloromethyl)-N,N-dimethylbenzamide (125 MHz, CDCl₃)

Atom Number	Chemical Shift (δ, ppm)	Assignment
C7	~171	C=O (Amide Carbonyl)
C3	~138	Ar-C (ipso to -CH₂Cl)
C1	~136	Ar-C (ipso to -C(O)N(CH₃)₂)
C5	~130	Ar-C
C4	~129	Ar-C
C6	~127	Ar-C
C2	~125	Ar-C
C12	~46	-CH₂Cl
C10 & C11	~39 and ~35	-N(CH₃)₂

Interpretation of the ¹³C NMR Spectrum

The ¹³C NMR spectrum complements the ¹H NMR data by providing information about the carbon skeleton of the molecule.

• Carbonyl Carbon (δ ~171 ppm): The amide carbonyl carbon (C7) is expected to be the most downfield signal in the spectrum, which is characteristic for this functional group.

• Aromatic Carbons (δ ~125 - 138 ppm): The six carbons of the benzene ring will resonate in this region. The ipso-carbons (C1 and C3), which are directly attached to substituents, will have their chemical shifts significantly influenced by these groups. The remaining aromatic carbons (C2, C4, C5, and C6) will appear in the typical aromatic region. The specific assignments are based on the expected substituent effects.

• Chloromethyl Carbon (δ ~46 ppm): The carbon of the chloromethyl group (C12) is shifted downfield due to the electronegativity of the attached chlorine atom.

• N,N-Dimethyl Carbons (δ ~35 and ~39 ppm): As with the protons, the restricted rotation around the C-N amide bond can result in two distinct signals for the two N-methyl carbons (C10 and C11).[3] This is a common feature in the ¹³C NMR spectra of N,N-disubstituted amides.

Experimental Protocol for NMR Data Acquisition

The following is a detailed, step-by-step methodology for acquiring high-quality ¹H and ¹³C NMR spectra for a small organic molecule like 3-(chloromethyl)-N,N-dimethylbenzamide.

1. Sample Preparation:

• For ¹H NMR: Accurately weigh 5-10 mg of the compound into a clean, dry vial.

• For ¹³C NMR: Accurately weigh 20-50 mg of the compound into a clean, dry vial to ensure a sufficient signal-to-noise ratio.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS as an internal standard.

• Vortex the vial until the sample is completely dissolved.

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter that could degrade the spectral quality.

• Cap the NMR tube securely.

2. NMR Instrument Setup and Data Acquisition:

• Insert the NMR tube into a spinner turbine and clean the outside of the tube.

• Place the sample into the NMR spectrometer.

• Lock the spectrometer onto the deuterium signal of the CDCl₃.

• Shim the magnetic field to optimize its homogeneity, aiming for sharp, symmetrical peaks for the solvent and TMS signals.

• For ¹H NMR:

  • Acquire a single-pulse experiment.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., -1 to 12 ppm).

  • Use a 90° pulse angle.

  • Set the relaxation delay to at least 5 times the longest T₁ relaxation time (typically 2-5 seconds for small molecules) to ensure accurate integration.

  • Acquire a suitable number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• For ¹³C NMR:

  • Acquire a proton-decoupled experiment.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0 to 220 ppm).

  • Use a pulse program with proton decoupling to simplify the spectrum and enhance the signal-to-noise ratio.

  • A sufficient number of scans (e.g., 1024 or more) will be required due to the low natural abundance of the ¹³C isotope.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the spectrum to ensure all peaks are in the absorptive mode.

• Apply baseline correction to obtain a flat baseline.

• Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm for ¹H NMR and the CDCl₃ solvent peak to 77.16 ppm for ¹³C NMR.

• Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons corresponding to each signal.

Figure 2: A generalized workflow for NMR sample preparation, data acquisition, and processing.

Conclusion

This technical guide provides a detailed prediction and interpretation of the ¹H and ¹³C NMR spectra of 3-(chloromethyl)-N,N-dimethylbenzamide. By leveraging data from analogous structures and fundamental NMR principles, a comprehensive spectral assignment has been presented. The provided experimental protocol outlines the necessary steps to acquire high-quality NMR data, ensuring reproducibility and accuracy in the characterization of this and other novel chemical entities. Adherence to these rigorous analytical practices is paramount for the integrity of research and development in the chemical and pharmaceutical sciences.

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solubility profile of 3-(chloromethyl)-N,N-dimethylbenzamide in organic solvents

An In-depth Technical Guide to Determining the Solubility Profile of 3-(chloromethyl)-N,N-dimethylbenzamide in Organic Solvents

Introduction: The Critical Role of Solubility in Drug Development

The solubility of an active pharmaceutical ingredient (API) in various solvents is a critical physicochemical property that influences every stage of drug development, from synthesis and purification to formulation and bioavailability.[1] An API's solubility profile dictates the choice of solvents for crystallization, the feasibility of different formulation strategies (e.g., oral, parenteral), and ultimately, its absorption and efficacy in the body.[2]

3-(chloromethyl)-N,N-dimethylbenzamide is a substituted benzamide derivative. Understanding its solubility in a diverse set of organic solvents is paramount for its potential development. This guide will provide the scientific foundation and practical steps to generate this crucial dataset.

Theoretical Framework: Principles of Solubility

The dissolution of a solid solute in a liquid solvent is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between the solute and solvent molecules.[3] For 3-(chloromethyl)-N,N-dimethylbenzamide, its solubility in a given organic solvent will depend on a balance of the following factors:

• Physicochemical Properties of 3-(chloromethyl)-N,N-dimethylbenzamide:

  • Polarity: The presence of the amide group and the chloromethyl group introduces polarity to the molecule. The N,N-dimethylamide portion is a polar aprotic group capable of acting as a hydrogen bond acceptor. The chloromethyl group is also polar. The overall polarity will be a key determinant of its solubility in polar solvents.

  • Hydrogen Bonding: The oxygen atom of the carbonyl group can act as a hydrogen bond acceptor. Solvents that are effective hydrogen bond donors will likely exhibit higher solubility for this compound.[4]

  • Molecular Size and Shape: The relatively compact structure of the molecule will influence how easily it can be surrounded by solvent molecules.

• Properties of the Organic Solvent:

  • Polarity and Dielectric Constant: Solvents are broadly classified as polar (protic and aprotic) and non-polar.[4] The dielectric constant of a solvent is a measure of its ability to separate charges and will influence the dissolution of polar solutes.[4]

  • Hydrogen Bonding Capability: Protic solvents (e.g., alcohols) can act as both hydrogen bond donors and acceptors, while aprotic polar solvents (e.g., acetone, DMSO) can only act as acceptors.[5]

  • Dispersion Forces: Non-polar solvents (e.g., hexane, toluene) primarily interact through weaker van der Waals forces.[4][6]

A systematic approach to solvent selection for solubility screening should include a diverse range of solvents representing different classes based on their polarity and hydrogen bonding capabilities.

Experimental Determination of Equilibrium Solubility: The Shake-Flask Method

The "shake-flask" method, as proposed by Higuchi and Connors, is the gold standard for determining the equilibrium (thermodynamic) solubility of a compound.[7][8] This method ensures that the solution has reached a state of saturation, providing a reliable measure of the maximum amount of solute that can dissolve in a given solvent at a specific temperature.[7]

Causality Behind Experimental Choices

The shake-flask method is chosen for its reliability and its ability to determine thermodynamic solubility, which is a true measure of the equilibrium state.[1][7] This is crucial for applications like crystallization and formulation development where long-term stability is important. The use of a constant temperature bath is essential as solubility is highly temperature-dependent.[3][5] Agitation ensures that the system reaches equilibrium more rapidly by maximizing the surface area of the solid in contact with the solvent.[8]

Step-by-Step Protocol for the Shake-Flask Method

The following protocol outlines the steps to determine the solubility of 3-(chloromethyl)-N,N-dimethylbenzamide in a selection of organic solvents. It is recommended to perform each measurement in triplicate to ensure accuracy and precision.[7]

Materials:

• 3-(chloromethyl)-N,N-dimethylbenzamide (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or flasks with airtight seals

• Thermostatic shaker or water bath with agitation capabilities

• Analytical balance

• Syringe filters (chemically compatible with the chosen solvents)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of the Solid: Ensure the 3-(chloromethyl)-N,N-dimethylbenzamide is a finely ground powder to increase the surface area and facilitate faster dissolution.

• Addition of Excess Solid: To a series of vials, add a pre-weighed amount of the selected organic solvent (e.g., 5 mL). To each vial, add an excess amount of 3-(chloromethyl)-N,N-dimethylbenzamide. An "excess" means that there should be undissolved solid remaining at the bottom of the vial after equilibrium is reached.[7][8]

• Equilibration: Seal the vials tightly and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37 °C, depending on the application). Agitate the samples for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.[1][7] A preliminary study can be conducted to determine the time required to reach a constant concentration.

• Phase Separation: After equilibration, allow the vials to stand undisturbed in the thermostatic bath for a short period to allow the excess solid to settle.

• Sampling: Carefully withdraw a known volume of the supernatant (the clear liquid phase) using a syringe fitted with a chemically resistant filter (e.g., PTFE). This step is crucial to remove any undissolved solid particles, which would lead to an overestimation of solubility.[9]

• Dilution: Immediately dilute the filtered sample with a suitable solvent to prevent precipitation and to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of 3-(chloromethyl)-N,N-dimethylbenzamide in the diluted samples using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry.[9] A calibration curve should be prepared using standard solutions of known concentrations.

• Calculation: Calculate the solubility of 3-(chloromethyl)-N,N-dimethylbenzamide in each solvent, typically expressed in mg/mL or mol/L.

Self-Validating System

This protocol incorporates self-validating steps to ensure the trustworthiness of the results. The presence of undissolved solid at the end of the experiment confirms that a saturated solution was achieved. Performing the experiment in triplicate allows for the calculation of the mean and standard deviation, providing a measure of the precision of the results. The use of a validated analytical method with a proper calibration curve ensures the accuracy of the concentration measurement.

Data Presentation and Interpretation

The quantitative solubility data should be summarized in a clear and concise table for easy comparison.

Table 1: Hypothetical Solubility Data of 3-(chloromethyl)-N,N-dimethylbenzamide in Various Organic Solvents at 25 °C

Solvent Class	Solvent	Dielectric Constant (approx.)	Solubility (mg/mL)
Polar Protic	Methanol	32.7	[Experimental Value]
Ethanol	24.5	[Experimental Value]
Polar Aprotic	Acetone	20.7	[Experimental Value]
Acetonitrile	37.5	[Experimental Value]
Dimethyl Sulfoxide (DMSO)	46.7	[Experimental Value]
N,N-Dimethylformamide (DMF)	36.7	[Experimental Value]
Non-Polar	Toluene	2.38	[Experimental Value]
n-Hexane	1.88	[Experimental Value]
Chlorinated	Dichloromethane	9.08	[Experimental Value]
Chloroform	4.81	[Experimental Value]

Note: The values in the "Solubility" column are placeholders and would be filled with experimentally determined data.

Interpretation of Results:

The solubility data should be analyzed in the context of the theoretical principles discussed earlier. For instance, higher solubility would be expected in polar aprotic solvents like DMSO and DMF due to strong dipole-dipole interactions and the ability of the solvent to accept hydrogen bonds from any potential impurities or water content. Moderate solubility might be observed in polar protic solvents like methanol and ethanol. Lower solubility would be anticipated in non-polar solvents such as hexane and toluene, where the primary interactions would be weak dispersion forces.

Visualization of the Experimental Workflow

The following diagram, generated using Graphviz, illustrates the logical flow of the experimental protocol for determining the solubility profile.

Caption: Workflow for the experimental determination of solubility using the shake-flask method.

Conclusion

This guide has provided a comprehensive and scientifically rigorous framework for determining the . By following the detailed experimental protocol and adhering to the principles of scientific integrity, researchers can generate reliable and accurate solubility data. This information is indispensable for the rational design of synthetic routes, purification processes, and formulation strategies, ultimately accelerating the development of this compound into a potential therapeutic agent.

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Crystal Structure Analysis of 3-(chloromethyl)-N,N-dimethylbenzamide: A Technical Guide

Abstract

This technical guide provides a comprehensive, in-depth exploration of the methodologies and scientific reasoning behind the complete crystal structure analysis of 3-(chloromethyl)-N,N-dimethylbenzamide, a compound of interest in medicinal chemistry and materials science. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed roadmap from synthesis to the elucidation and interpretation of its three-dimensional crystalline architecture. We will navigate through the crucial steps of synthesis, crystallization, single-crystal and powder X-ray diffraction, computational validation, and the nuanced analysis of intermolecular interactions and potential polymorphism. Each section is designed to not only present protocols but to instill a deep understanding of the causality behind experimental choices, ensuring a robust and self-validating analytical process.

Introduction: The Significance of Crystalline Architecture

The precise three-dimensional arrangement of atoms and molecules in a solid-state material, its crystal structure, is a fundamental determinant of its physical and chemical properties. For active pharmaceutical ingredients (APIs), understanding the crystal structure is paramount, influencing critical factors such as solubility, dissolution rate, bioavailability, stability, and manufacturability. 3-(chloromethyl)-N,N-dimethylbenzamide, as a substituted benzamide, represents a class of compounds with significant therapeutic potential. The introduction of a chloromethyl group offers a reactive site for further molecular elaboration, making it a valuable synthon. However, the seemingly subtle alteration of the molecular structure can have profound effects on the crystalline packing, leading to different solid-state behaviors.

This guide will therefore present a hypothetical yet scientifically rigorous workflow for the complete crystal structure elucidation of 3-(chloromethyl)-N,N-dimethylbenzamide, a compound for which, to our knowledge, a crystal structure has not been publicly reported. We will treat this molecule as a novel chemical entity and outline the necessary steps to achieve a comprehensive understanding of its solid-state form.

Synthesis and Material Preparation

A logical starting point for any crystal structure analysis is the synthesis of the target compound with high purity. Impurities can significantly hinder crystallization and compromise the quality of the resulting diffraction data.

Proposed Synthetic Pathway

A plausible and efficient synthesis of 3-(chloromethyl)-N,N-dimethylbenzamide can be envisioned starting from 3-methylbenzoic acid. The proposed route involves two key steps:

• Chlorination of the Benzylic Position: The methyl group of 3-methylbenzoic acid can be chlorinated using a suitable agent such as N-chlorosuccinimide (NCS) in the presence of a radical initiator like benzoyl peroxide. This reaction selectively targets the benzylic position.

• Amide Formation: The resulting 3-(chloromethyl)benzoic acid is then converted to its corresponding amide. This can be achieved by first activating the carboxylic acid, for example, by converting it to an acyl chloride using thionyl chloride (SOCl₂), followed by reaction with dimethylamine.

Diagram of the proposed synthetic pathway:

Caption: Proposed synthesis of 3-(chloromethyl)-N,N-dimethylbenzamide.

Purification and Characterization

Following the synthesis, the crude product must be purified to ≥99% purity. Column chromatography is a standard method for achieving this. The purified compound should then be thoroughly characterized using techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and assess purity.

• Mass Spectrometry (MS): To determine the molecular weight.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.

The Quest for a Single Crystal: Crystallization Strategies

The "gold standard" for crystal structure determination is single-crystal X-ray diffraction (SC-XRD).[1] This technique requires a well-ordered, single crystal of suitable size (typically 0.1-0.3 mm in all dimensions) and quality.[2] Growing such crystals can often be more of an art than a science, requiring patience and systematic screening of various conditions.

Rationale for Crystallization Solvent Selection

The choice of solvent is critical. A good solvent for crystallization should exhibit moderate solubility for the compound of interest, allowing for the creation of a supersaturated solution from which crystals can slowly grow. A preliminary solubility screen with a range of solvents of varying polarities is a crucial first step.

Experimental Protocols for Crystallization

Several techniques can be employed to induce crystallization:

• Slow Evaporation: A solution of the compound is prepared in a volatile solvent and left in a loosely covered vial, allowing the solvent to evaporate slowly, thereby increasing the concentration and inducing crystallization. This is often the simplest and first method to try.[3]

• Vapor Diffusion: This method is particularly effective for small quantities of material.[3] A concentrated solution of the compound in a less volatile solvent is placed in a small, open container, which is then sealed within a larger vessel containing a more volatile "anti-solvent" in which the compound is poorly soluble. The vapor of the anti-solvent slowly diffuses into the solution of the compound, reducing its solubility and promoting crystal growth.

• Cooling Crystallization: A saturated solution of the compound is prepared at an elevated temperature and then slowly cooled. As the temperature decreases, the solubility of the compound typically drops, leading to crystallization. The rate of cooling is a critical parameter to control.

A systematic approach, such as a high-throughput screening method, can efficiently explore a wide range of solvents, temperatures, and crystallization techniques.[4]

Elucidating the Structure: Single-Crystal X-ray Diffraction (SC-XRD)

Once a suitable single crystal is obtained, the process of determining its three-dimensional structure can begin.

The SC-XRD Workflow

The workflow for SC-XRD can be broken down into several key stages:

Caption: The workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Experimental Protocol

• Crystal Mounting: A high-quality crystal is selected under a microscope and mounted on a goniometer head, typically using a cryoloop and a cryoprotectant if data is to be collected at low temperatures (e.g., 100 K) to minimize thermal vibrations and radiation damage.[2]

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A preliminary set of diffraction images is collected to determine the unit cell parameters and crystal system.[5] A full sphere of diffraction data is then collected by rotating the crystal in the X-ray beam.[6][7]

• Data Reduction: The raw diffraction images are processed to integrate the intensities of the individual reflections and apply corrections for factors such as Lorentz and polarization effects.

• Structure Solution: The corrected diffraction data is used to determine the initial positions of the atoms in the unit cell. For small organic molecules, direct methods, as implemented in software like SHELXS, are typically successful.[8] These methods use statistical relationships between the phases of the reflections to generate an initial electron density map.

• Structure Refinement: The initial atomic model is refined against the experimental data using a least-squares minimization procedure, typically with software such as SHELXL.[9][10][11][12] This process involves adjusting the atomic coordinates, displacement parameters (describing thermal motion), and other parameters to improve the agreement between the calculated and observed diffraction patterns. Hydrogen atoms are often located in the difference Fourier map and then refined using appropriate models.

• Structure Validation: The final refined structure is rigorously checked for correctness and quality using software tools like PLATON.[13] This includes an analysis of bond lengths, bond angles, and other geometric parameters to ensure they are chemically reasonable.[13]

When Single Crystals Are Elusive: Powder X-ray Diffraction (PXRD)

In many cases, obtaining single crystals of sufficient quality for SC-XRD is not possible. In such situations, powder X-ray diffraction (PXRD) can be a powerful alternative for structure determination.[2][14][15]

The Rietveld Refinement Method

For a microcrystalline powder, the diffraction pattern consists of a series of overlapping peaks. The Rietveld method is a powerful technique that involves fitting a calculated diffraction pattern to the experimental one.[16][17] The calculated pattern is generated from a structural model, and the parameters of this model (including atomic coordinates, lattice parameters, and peak shape parameters) are adjusted until the best possible fit to the experimental data is achieved.

PXRD Analysis Protocol

• Data Collection: A high-quality powder diffraction pattern is collected using a diffractometer with good resolution.

• Indexing: The positions of the diffraction peaks are used to determine the unit cell parameters and space group.

• Structure Solution: A starting structural model is generated, often using computational methods.

• Rietveld Refinement: The structural model is refined against the powder diffraction data using the Rietveld method. This iterative process minimizes the difference between the observed and calculated diffraction profiles.

Computational Chemistry: A Crucial Partner in Structure Validation

Computational methods, particularly Density Functional Theory (DFT), play a vital role in modern crystal structure analysis.[18] They provide an independent means of validating and understanding the experimental results.

Geometry Optimization

The molecular geometry of 3-(chloromethyl)-N,N-dimethylbenzamide can be optimized in the gas phase using DFT calculations. The resulting bond lengths and angles can be compared with the experimental values obtained from XRD. A good agreement between the two provides strong evidence for the correctness of the determined crystal structure.

Hirshfeld Surface Analysis: Visualizing Intermolecular Interactions

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions within a crystal.[19][20] The Hirshfeld surface is a three-dimensional surface that partitions the electron density in a crystal between the molecules.

• d_norm Surface: A color-coded surface that highlights regions of close intermolecular contacts. Red spots indicate contacts shorter than the van der Waals radii, which are often indicative of hydrogen bonds or other strong interactions.[19]

• 2D Fingerprint Plots: These plots provide a quantitative summary of the different types of intermolecular contacts and their relative contributions to the overall crystal packing.[3][19][21][22]

By analyzing the Hirshfeld surface and fingerprint plots, we can identify and characterize the key intermolecular interactions, such as C-H···O, C-H···π, and π-π stacking, that govern the crystal packing of 3-(chloromethyl)-N,N-dimethylbenzamide.

Caption: Workflow for Hirshfeld surface analysis.

The Possibility of Polymorphism: A Screening Protocol

Polymorphism is the ability of a compound to exist in more than one crystal structure.[21][23] Different polymorphs can have significantly different physical properties, making a thorough polymorph screen essential, especially in the pharmaceutical industry.[4][15][20][24][25]

Designing a Polymorph Screen

A comprehensive polymorph screen should explore a wide range of crystallization conditions to maximize the chances of discovering different crystalline forms.[4][23][24] This can be achieved by systematically varying parameters such as:

• Solvents: A diverse library of solvents with varying polarities, hydrogen bonding capabilities, and boiling points.

• Crystallization Method: Slow evaporation, cooling, anti-solvent addition, and slurry experiments.

• Temperature: Performing crystallizations at different temperatures.

• Substrate: Using different substrates for crystallization can sometimes induce the formation of new polymorphs.

Design of Experiment (DoE) can be a powerful tool for systematically exploring the experimental space and identifying the key factors that influence polymorphic outcomes.[15][23]

Analytical Techniques for Polymorph Characterization

The solid forms obtained from the screen should be analyzed using a combination of techniques, including:

• Powder X-ray Diffraction (PXRD): To identify different crystalline phases.

• Differential Scanning Calorimetry (DSC): To determine melting points and detect phase transitions.

• Thermogravimetric Analysis (TGA): To assess thermal stability and identify solvates.

• Spectroscopy (FTIR, Raman): To detect differences in the molecular environment in different polymorphs.

Data Presentation and Interpretation

A clear and concise presentation of the crystallographic data is essential.

Table 1: Hypothetical Crystallographic Data for 3-(chloromethyl)-N,N-dimethylbenzamide

Parameter	Value
Chemical formula	C₁₀H₁₂ClNO
Formula weight	197.66 g/mol
Crystal system	Monoclinic
Space group	P2₁/c
a (Å)	Hypothetical Value
b (Å)	Hypothetical Value
c (Å)	Hypothetical Value
β (°)	Hypothetical Value
Volume (ų)	Hypothetical Value
Z	4
Density (calculated)	Hypothetical Value g/cm³
Absorption coefficient (μ)	Hypothetical Value mm⁻¹
F(000)	Hypothetical Value
Crystal size (mm³)	Hypothetical Value
Theta range for data collection	Hypothetical Value to Hypothetical Value °
Reflections collected	Hypothetical Value
Independent reflections	Hypothetical Value [R(int) = Value]
Goodness-of-fit on F²	Hypothetical Value
Final R indices [I>2σ(I)]	R₁ = Value, wR₂ = Value
R indices (all data)	R₁ = Value, wR₂ = Value

Conclusion

The crystal structure analysis of 3-(chloromethyl)-N,N-dimethylbenzamide, as outlined in this guide, represents a comprehensive and rigorous scientific endeavor. By integrating meticulous experimental techniques with powerful computational tools, we can achieve an unambiguous determination of its three-dimensional atomic arrangement. This knowledge is not merely an academic exercise; it provides the fundamental understanding required to control and manipulate the solid-state properties of this compound, a crucial step in its potential development as a pharmaceutical or advanced material. The principles and workflows described herein are broadly applicable to the crystal structure analysis of a wide range of small organic molecules, providing a robust framework for researchers in the field.

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An In-depth Technical Guide to the Thermodynamic Stability of 3-(chloromethyl)-N,N-dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This guide provides a comprehensive technical overview of the methodologies and critical considerations for assessing the thermodynamic stability of 3-(chloromethyl)-N,N-dimethylbenzamide. As a compound of interest in pharmaceutical research and development, a thorough understanding of its stability profile is paramount for ensuring safety, efficacy, and shelf-life. This document is structured to provide not only procedural details but also the underlying scientific rationale for the experimental designs, empowering researchers to conduct robust and meaningful stability studies.

Introduction: The Significance of Thermodynamic Stability in Drug Development

The thermodynamic stability of an active pharmaceutical ingredient (API) is a critical quality attribute that dictates its shelf-life, formulation development, and ultimately, its safety and efficacy.[1][2] For a molecule like 3-(chloromethyl)-N,N-dimethylbenzamide, which possesses reactive functional groups such as a chloromethyl group and a tertiary amide, understanding its susceptibility to degradation under various environmental conditions is non-negotiable. Instability can lead to loss of potency, the formation of potentially toxic degradants, and altered bioavailability.

This guide will delve into the core techniques and intellectual frameworks for characterizing the thermodynamic stability of 3-(chloromethyl)-N,N-dimethylbenzamide. We will explore thermal analysis, forced degradation studies, and the development of stability-indicating analytical methods, providing a holistic approach to stability assessment.

Physicochemical Properties of 3-(chloromethyl)-N,N-dimethylbenzamide

A foundational understanding of the molecule's properties is essential before embarking on stability studies.

Property	Value	Source
CAS Number	442910-26-1	[3][4]
Molecular Formula	C10H12ClNO	[5]
Molecular Weight	197.66 g/mol	[4]
Structure

Note: The image of the chemical structure is not generated here but would be included in a formal document.

The presence of the electrophilic benzylic chloride and the hydrolyzable amide bond are key areas of focus for stability assessment.

Thermal Analysis: Probing the Intrinsic Stability

Thermal analysis techniques are indispensable for determining the intrinsic thermal stability of a compound by measuring its physical and chemical properties as a function of temperature.[6][7] For 3-(chloromethyl)-N,N-dimethylbenzamide, Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the primary tools.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature, providing information on melting, crystallization, and other phase transitions.[4][8]

Experimental Protocol: DSC Analysis

• Sample Preparation: Accurately weigh 2-5 mg of 3-(chloromethyl)-N,N-dimethylbenzamide into an aluminum DSC pan.

• Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to 300 °C at a heating rate of 10 °C/min under a nitrogen purge (50 mL/min).

• Data Analysis: Analyze the resulting thermogram for endothermic (melting) and exothermic (decomposition) events.

Hypothetical DSC Data for 3-(chloromethyl)-N,N-dimethylbenzamide

Parameter	Hypothetical Value	Interpretation
Melting Onset	~ 75 °C	Indicates the beginning of the melting process.
Melting Peak	~ 80 °C	The temperature of maximum melting rate.
Decomposition Onset	> 200 °C	The temperature at which thermal degradation begins.

Causality Behind Experimental Choices:

• A heating rate of 10 °C/min is a standard condition that provides a good balance between resolution and experimental time.

• A nitrogen atmosphere is used to prevent oxidative degradation during the analysis, allowing for the assessment of intrinsic thermal stability.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time, providing information on thermal stability and decomposition kinetics.[9][10]

Experimental Protocol: TGA Analysis

• Sample Preparation: Place 5-10 mg of 3-(chloromethyl)-N,N-dimethylbenzamide into a ceramic TGA pan.

• Instrument Setup: Place the pan onto the TGA balance.

• Thermal Program:

  • Heat the sample from 25 °C to 600 °C at a rate of 10 °C/min under a nitrogen atmosphere.

• Data Analysis: Analyze the TGA curve for mass loss steps, indicating decomposition.

Hypothetical TGA Data for 3-(chloromethyl)-N,N-dimethylbenzamide

Temperature Range (°C)	Mass Loss (%)	Interpretation
200-350	~ 40%	Initial decomposition, potentially loss of the chloromethyl group and fragmentation of the amide.
350-500	~ 55%	Further decomposition of the aromatic ring and amide fragments.
> 500	~ 5%	Residual char.

DOT Script for Thermal Analysis Workflow

Caption: Workflow for Thermal Analysis of 3-(chloromethyl)-N,N-dimethylbenzamide.

Forced Degradation Studies: Unveiling Degradation Pathways

Forced degradation (or stress testing) is a critical component of stability testing that involves subjecting the API to conditions more severe than accelerated stability testing to identify potential degradation products and pathways.[11][12][13] This information is vital for developing and validating a stability-indicating analytical method.

Hydrolytic Degradation

The amide linkage in 3-(chloromethyl)-N,N-dimethylbenzamide is susceptible to hydrolysis under both acidic and basic conditions.[14][15]

Experimental Protocol: Hydrolytic Degradation

• Acid Hydrolysis: Dissolve the sample in a solution of 0.1 M HCl and heat at 60 °C for 24 hours.

• Base Hydrolysis: Dissolve the sample in a solution of 0.1 M NaOH and heat at 60 °C for 24 hours.

• Neutral Hydrolysis: Dissolve the sample in water and heat at 60 °C for 24 hours.

• Sample Analysis: At appropriate time points, withdraw aliquots, neutralize if necessary, and analyze by a stability-indicating HPLC method.

Oxidative Degradation

The molecule may be susceptible to oxidation, particularly at the benzylic position.

Experimental Protocol: Oxidative Degradation

• Sample Preparation: Dissolve the sample in a solution of 3% hydrogen peroxide.

• Stress Condition: Store the solution at room temperature for 24 hours, protected from light.

• Sample Analysis: Analyze the sample by HPLC at various time points.

Photolytic Degradation

The presence of the aromatic ring and the chloromethyl group suggests potential photosensitivity. Photostability testing should be conducted according to ICH Q1B guidelines.[1][3][16][17][18]

Experimental Protocol: Photolytic Degradation

• Sample Preparation: Spread a thin layer of the solid API on a petri dish. Prepare a solution of the API in a suitable solvent.

• Exposure: Place the samples in a photostability chamber and expose them to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Control: A dark control sample should be stored under the same conditions to differentiate between thermal and photolytic degradation.

• Sample Analysis: Analyze the samples by HPLC.

DOT Script for Forced Degradation Workflow

Caption: Workflow for Forced Degradation Studies.

Hypothetical Degradation Products

Stress Condition	Potential Degradation Product
Acid/Base Hydrolysis	3-(chloromethyl)benzoic acid and dimethylamine
Oxidative Stress	3-formyl-N,N-dimethylbenzamide
Photolytic Stress	3-(hydroxymethyl)-N,N-dimethylbenzamide, radical coupling products

Development of a Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential to separate and quantify the parent compound from its degradation products, process impurities, and excipients.[19][20] The development of such a method is a cornerstone of any comprehensive stability study.

Experimental Protocol: HPLC Method Development

• Column Selection: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point for the separation of small organic molecules.

• Mobile Phase Optimization:

  • Start with a gradient of acetonitrile and water (with 0.1% formic acid for improved peak shape).

  • Optimize the gradient to achieve adequate separation of the parent peak from all degradation product peaks observed in the forced degradation studies.

• Detection: A photodiode array (PDA) detector is recommended to monitor at multiple wavelengths and to assess peak purity. A wavelength of approximately 230 nm is a plausible starting point based on the benzamide chromophore.

• Method Validation: The final method must be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness.

Hypothetical HPLC Method Parameters

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min (30% B), 5-20 min (30-90% B), 20-25 min (90% B), 25-30 min (30% B)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	230 nm

DOT Script for HPLC Method Development Logic

Caption: Logical Flow of Stability-Indicating HPLC Method Development.

Conclusion and Recommendations

The thermodynamic stability of 3-(chloromethyl)-N,N-dimethylbenzamide is a multifaceted characteristic that requires a systematic and scientifically rigorous approach to its evaluation. This guide has outlined a comprehensive strategy encompassing thermal analysis, forced degradation studies, and the development of a stability-indicating analytical method.

It is recommended that a full suite of these studies be performed early in the drug development process. The data generated will be instrumental in:

• Establishing appropriate storage conditions and retest periods.

• Guiding formulation development to ensure compatibility with excipients.

• Providing a robust data package for regulatory submissions.

By adhering to the principles and protocols detailed herein, researchers can build a thorough understanding of the stability profile of 3-(chloromethyl)-N,N-dimethylbenzamide, ultimately contributing to the development of safe and effective pharmaceutical products.

References

• Guidelines for Stability testing of Active Pharmaceutical Ingredients (Bulk Drugs) and finished pharmaceutical products - The Truth Pill. (n.d.).

• ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. (1998, January 1). European Medicines Agency. Retrieved from [Link]

• Stability Testing of Active Pharmaceutical Ingredients - BOC Sciences. (n.d.).
• Understanding Photostability Testing for Cosmetic & OTC Drug Products. (2025, May 14). Certified Laboratories.
• 3-(chloromethyl)-N,N-dimethylbenzamide — Chemical Substance Information - NextSDS. (n.d.).

• Q1B Photostability Testing of New Drug Substances and Products. (2018, August 24). FDA. Retrieved from [Link]

• THERMAL ANALYSIS OF PHARMACEUTICALS. (n.d.).
• Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. (2024, April 18).

• Analyzing Pharmaceutical Quality Control through Thermal Analysis Methods. (2024, February 29). TSI Journals. Retrieved from [Link]

• 3-(chloromethyl)-n,n-dimethylbenzamide (C10H12ClNO) - PubChemLite. (n.d.). Retrieved from [Link]

• (PDF) Thermal Analysis Methods in Pharmaceutical Quality Control. (2019, May 15). ResearchGate. Retrieved from [Link]

• Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products. (2025, August 23). MDPI. Retrieved from [Link]

• How to Detect Amide Degradation Using Chromatographic Techniques. (2026, February 28). Patsnap Eureka. Retrieved from [Link]

• How DSC Assists in Characterizing Active Pharmaceutical Ingredients. (2022, August 5).

• Solvent effects on the acid catalysed hydrolysis of benzamide, N-methylbenzamide, and NN-dimethylbenzamide. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• A practical guide to forced degradation and stability studies for drug substances. (n.d.).

• Comparative Study of DSC-Based Protocols for API–Polymer Solubility Determination. (2021, March 3). Molecular Pharmaceutics. Retrieved from [Link]

• Some Basic Facts about Forced Degradation Test. (2023, May 8). Labinsights. Retrieved from [Link]

• Alkaline hydrolysis of benzamide and N-methyl- and N,N-dimethylbenzamide. (n.d.). The Journal of Organic Chemistry. Retrieved from [Link]

• Thermogravimetric analysis - Wikipedia. (n.d.). Retrieved from [Link]

• Thermal Analysis of Organic Compounds. (2018, June 27). AZoM. Retrieved from [Link]

• Hydrolysis of Carboxylic Acid Derivatives. (n.d.). La Salle University. Retrieved from [Link]

• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. (n.d.). Biosciences Biotechnology Research Asia. Retrieved from [Link]

• Thermogravimetric Analysis (TGA). (n.d.). Mettler Toledo. Retrieved from [Link]

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• Thermogravimetric Analysis (TGA) analyzers for moisture, dry matter, volatiles or ash. (n.d.). Eltra. Retrieved from [Link]

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• (PDF) 1,3-Bis(chloromethyl)benzene. (n.d.). ResearchGate. Retrieved from [Link]

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• Development and Validation of a Stability-Indicating RP-HPLC Method for Estimation of Glibenclamidei Bulk and Pharmaceutical For. (2023, September 25). Impactfactor. Retrieved from [Link]

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Toxicological Profiling and Handling Protocols for 3-(Chloromethyl)-N,N-dimethylbenzamide: A Comprehensive Safety Guide

Executive Summary

In modern drug development and organic synthesis, bifunctional building blocks are essential for constructing complex molecular architectures. 3-(Chloromethyl)-N,N-dimethylbenzamide (CAS: 442910-26-1) serves as a highly versatile electrophilic intermediate, heavily utilized for introducing functionalized benzyl groups into target pharmacophores. However, the very structural features that make it synthetically valuable—namely, its highly reactive benzylic chloride moiety—also impart a severe toxicological profile.

As a Senior Application Scientist, I emphasize that safe handling of this compound requires moving beyond rote memorization of Safety Data Sheets (SDS). True laboratory safety is rooted in understanding the chemical causality behind the hazards. This whitepaper deconstructs the mechanistic toxicology of 3-(chloromethyl)-N,N-dimethylbenzamide and establishes a self-validating protocol for its safe handling and disposal.

Structural Rationale and Mechanistic Toxicology

The hazard profile of 3-(chloromethyl)-N,N-dimethylbenzamide is dictated by its chloromethyl group, which classifies the molecule as a direct-acting alkylating agent[1][2]. The N,N-dimethylbenzamide core enhances the molecule's solubility in both organic and aqueous microenvironments, facilitating its penetration into biological tissues.

The toxicity of this compound manifests through two distinct chemical pathways:

• Hydrolysis-Driven Corrosivity (Acute Local Toxicity): When the compound contacts the moisture inherent in mucous membranes (e.g., the cornea or respiratory tract), the electrophilic benzylic carbon undergoes rapid SN​1/SN​2 hydrolysis. This reaction produces 3-(hydroxymethyl)-N,N-dimethylbenzamide and stoichiometric equivalents of hydrochloric acid (HCl)[2][3]. The localized, rapid drop in pH induces immediate protein denaturation and tissue necrosis. This chemical causality is the direct source of its for Serious Eye Damage (Eye Dam. 1, H318) and Skin Irritation (Skin Irrit. 2, H315) [4].

• Electrophilic Alkylation (Systemic & Genotoxicity): In vivo, the benzylic carbon acts as a potent electrophile, susceptible to nucleophilic attack by biological macromolecules. Extrapolating from the well-documented behavior of analogous benzyl chlorides in , this compound can covalently bind to the N-7 position of guanine in DNA and sulfhydryl groups in cellular proteins[5]. This alkylating capability drives its Acute Toxicity (Oral, Dermal, Inhalation - H302, H312, H332) and necessitates stringent precautions against long-term genotoxic exposure[4][6].

Figure 1: Dual-pathway mechanism of toxicity for 3-(chloromethyl)-N,N-dimethylbenzamide.

Quantitative Hazard Profile

To facilitate rapid risk assessment, the physicochemical and regulatory hazard data for 3-(chloromethyl)-N,N-dimethylbenzamide, as aggregated from and databases, are summarized below[4].

Parameter	Value / GHS Classification	Mechanistic Rationale
Chemical Name	3-(chloromethyl)-N,N-dimethylbenzamide	N/A
CAS Number	442910-26-1	N/A
Molecular Weight	197.66 g/mol	Facilitates rapid tissue absorption.
Acute Toxicity	Acute Tox. 4 (H302, H312, H332)	Covalent alkylation of systemic proteins/DNA.
Skin Corrosion/Irritation	Skin Irrit. 2 (H315)	Exothermic generation of HCl upon dermal contact.
Serious Eye Damage	Eye Dam. 1 (H318)	Rapid HCl generation in the aqueous corneal environment.
Specific Target Organ Tox.	STOT SE 3 (H336)	Respiratory tract irritation via aerosolized hydrolysis.

Self-Validating Laboratory Protocols: Quenching & Disposal

Because of its high reactivity, unreacted 3-(chloromethyl)-N,N-dimethylbenzamide must never be disposed of directly into standard waste streams. Direct addition to aqueous waste can lead to delayed, uncontrolled exothermic reactions and the aerosolization of toxic vapors[2][3].

To ensure absolute safety, researchers must employ a self-validating quenching protocol . A self-validating protocol is one where the chemical system provides empirical feedback (visual, thermal, or analytical) confirming that the hazard has been neutralized.

Step-by-Step Quenching Methodology

• Solubilization: In a certified fume hood, dissolve the crude material or reaction remnants in an aprotic, water-miscible solvent (e.g., Tetrahydrofuran, THF).

  • Causality: This ensures the alkylating agent is fully solvated, preventing biphasic trapping that causes unpredictable reaction kinetics.

• Controlled Hydrolysis: Under vigorous magnetic stirring, slowly add a 10% w/v aqueous solution of Sodium Bicarbonate ( NaHCO3​ ).

  • Causality: The aqueous component forces the hydrolysis of the chloromethyl group, while the bicarbonate immediately neutralizes the generated HCl, preventing the solution from becoming dangerously acidic.

• Thermal & pH Monitoring (Validation Check 1): Monitor the reaction using a thermocouple and pH paper.

  • Self-Validation: The quench is actively proceeding if you observe a mild exotherm and CO2​ effervescence. The neutralization is validated as complete when effervescence ceases, the temperature returns to ambient, and the pH stabilizes at 7.5–8.0.

• Chromatographic Confirmation (Validation Check 2): Spot the quenched mixture on a Thin Layer Chromatography (TLC) plate alongside a standard of the starting material.

  • Self-Validation: The complete disappearance of the high- Rf​ starting material and the appearance of a highly polar, low- Rf​ hydroxymethyl byproduct provides empirical proof that the toxic electrophile is destroyed.

• Phase Separation: Extract the mixture with ethyl acetate. Separate the organic layer (containing the non-toxic hydrolyzed byproduct) and the aqueous layer (containing neutralized inorganic salts) into their respective waste streams.

Figure 2: Self-validating quenching and disposal workflow for reactive chloromethyl derivatives.

References

• Title: 3-(chloromethyl)-N,N-dimethylbenzamide — Chemical Substance Information Source: NextSDS Substance Database URL: [Link]

• Title: Benzyl chloride - Wikipedia (Chemical Properties and Hydrolysis Mechanisms) Source: Wikipedia, The Free Encyclopedia URL: [Link]

• Title: Reaction of benzyl chloride with haemoglobin and DNA in various organs of mice Source: PubMed (Toxicology Letters, 1981 Dec;9(4):379-87) URL: [Link]

• Title: Benzyl Chloride CAS N°: 100-44-7 (SIDS Initial Assessment Report) Source: OECD (Organisation for Economic Co-operation and Development) URL: [Link]

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Protocols & Analytical Methods

The Versatile Scafford: 3-(chloromethyl)-N,N-dimethylbenzamide in Drug Discovery

Introduction: A Tale of Two Moieties

In the landscape of modern medicinal chemistry, the quest for novel molecular architectures with therapeutic potential is a continuous endeavor. Central to this pursuit is the strategic use of versatile chemical building blocks that enable the efficient construction of diverse compound libraries. 3-(chloromethyl)-N,N-dimethylbenzamide (CAS 442910-26-1) emerges as a compound of significant interest, embodying a powerful combination of two key functional groups: a reactive benzylic chloride and a metabolically stable N,N-dimethylbenzamide core. This unique arrangement offers a gateway to a multitude of chemical transformations, making it an invaluable tool for the synthesis of new chemical entities in drug discovery.

The benzamide moiety is a well-established pharmacophore found in a wide array of approved drugs, exhibiting diverse pharmacological activities including antimicrobial, analgesic, anti-inflammatory, and anticancer properties.[1] The N,N-dimethyl substitution on the amide nitrogen generally imparts increased metabolic stability by precluding N-dealkylation, a common metabolic pathway for secondary amides.

Juxtaposed to this stable core is the highly reactive chloromethyl group at the meta-position. This benzylic chloride serves as a potent electrophile, readily undergoing nucleophilic substitution reactions with a wide range of nucleophiles. This reactivity is the cornerstone of its utility, allowing for the facile introduction of diverse functional groups and the construction of complex molecular scaffolds. The strategic placement at the meta-position provides a distinct vector for chemical space exploration compared to its ortho and para isomers.

This guide provides an in-depth exploration of the applications of 3-(chloromethyl)-N,N-dimethylbenzamide in drug discovery. We will delve into its synthetic utility, providing detailed protocols for its application in the generation of compound libraries, and discuss its potential in the development of novel therapeutics.

Core Applications: A Gateway to Chemical Diversity

The primary application of 3-(chloromethyl)-N,N-dimethylbenzamide in drug discovery lies in its role as a versatile electrophilic building block for the synthesis of diverse compound libraries. The reactivity of the benzylic chloride allows for the introduction of a wide array of chemical functionalities, each potentially modulating the biological activity of the resulting molecule.

Nucleophilic Substitution Reactions: The Workhorse of Library Synthesis

The chloromethyl group is highly susceptible to nucleophilic attack, providing a straightforward method for derivatization. A general reaction scheme is presented below:

Caption: General Nucleophilic Substitution Workflow.

A wide variety of nucleophiles can be employed in this reaction, leading to a diverse range of products. The table below summarizes some of the key classes of nucleophiles and the corresponding products.

Nucleophile Class	Example Nucleophile	Resulting Functional Group	Potential Therapeutic Relevance
Amines (Primary & Secondary)	Morpholine	Tertiary Amine	CNS agents, Kinase inhibitors
Phenols	4-Hydroxypyridine	Aryl Ether	GPCR ligands, Ion channel modulators
Thiols	Cysteine methyl ester	Thioether	Enzyme inhibitors, Protease inhibitors
Carboxylates	Acetic acid	Ester	Prodrugs
Azides	Sodium azide	Azide	Click chemistry handle, Bioorthogonal ligation

Experimental Protocols

The following protocols are provided as a general guideline for the use of 3-(chloromethyl)-N,N-dimethylbenzamide in the synthesis of derivative libraries. Researchers should optimize reaction conditions based on the specific nucleophile and desired scale.

Protocol 1: General Procedure for Amine Alkylation

This protocol describes a general method for the reaction of 3-(chloromethyl)-N,N-dimethylbenzamide with a primary or secondary amine.

Materials:

• 3-(chloromethyl)-N,N-dimethylbenzamide

• Amine of interest (e.g., piperidine, morpholine)

• Anhydrous N,N-Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the amine (1.2 equivalents) in anhydrous DMF (0.5 M), add potassium carbonate (2.0 equivalents).

• Add a solution of 3-(chloromethyl)-N,N-dimethylbenzamide (1.0 equivalent) in anhydrous DMF dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-substituted product.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Synthesis of Aryl Ethers via Williamson Ether Synthesis

This protocol outlines the synthesis of an aryl ether by reacting 3-(chloromethyl)-N,N-dimethylbenzamide with a phenolic compound.

Materials:

• 3-(chloromethyl)-N,N-dimethylbenzamide

• Phenol of interest (e.g., 4-methoxyphenol)

• Anhydrous Acetonitrile (ACN) or DMF

• Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the phenol (1.1 equivalents) in anhydrous ACN, add cesium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of 3-(chloromethyl)-N,N-dimethylbenzamide (1.0 equivalent) in anhydrous ACN.

• Heat the reaction mixture to 60-80 °C and stir for 8-16 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, filter the reaction mixture and concentrate the filtrate under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography to yield the desired aryl ether.

• Confirm the structure and purity of the product using appropriate analytical techniques.

Potential Drug Discovery Applications: A Forward Look

While direct biological activity data for 3-(chloromethyl)-N,N-dimethylbenzamide is not extensively reported, its derivatives hold significant potential across various therapeutic areas, leveraging the established importance of the benzamide scaffold.

Caption: Potential Therapeutic Areas.

• Oncology: Many kinase inhibitors incorporate a benzamide or a related amide structure. By appending various amine-containing heterocycles to the 3-(chloromethyl) position, novel scaffolds targeting specific kinase ATP-binding sites can be generated.

• Neuroscience: The benzamide core is present in several antipsychotic and antiemetic drugs that act on dopamine and serotonin receptors. Derivatization of 3-(chloromethyl)-N,N-dimethylbenzamide could lead to new ligands for G-protein coupled receptors (GPCRs) with improved selectivity and pharmacokinetic profiles.

• Infectious Diseases: The benzamide scaffold has been explored for its antibacterial and antiparasitic properties. Libraries of derivatives with diverse physicochemical properties can be screened against a panel of pathogens to identify new lead compounds.

• Epigenetics: Recent drug discovery efforts have focused on inhibitors of epigenetic targets such as histone deacetylases (HDACs) and bromodomains. The 3-substituted benzamide scaffold can serve as a core for designing novel inhibitors of these important enzyme families.

Safety and Handling

3-(chloromethyl)-N,N-dimethylbenzamide is classified as an irritant and is harmful if swallowed, in contact with skin, or if inhaled.[2] It can cause serious eye damage.[2] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

3-(chloromethyl)-N,N-dimethylbenzamide represents a valuable and versatile building block for medicinal chemists. Its bifunctional nature, combining a stable pharmacophore with a reactive electrophilic handle, provides an efficient entry point for the synthesis of diverse compound libraries. The protocols and conceptual applications outlined in this guide are intended to empower researchers to harness the full potential of this reagent in their drug discovery programs. Through creative and logical derivatization, the exploration of the chemical space around this scaffold is poised to yield novel therapeutic candidates for a range of human diseases.

References

• NextSDS. 3-(chloromethyl)-N,N-dimethylbenzamide — Chemical Substance Information. Available from: [Link]

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• Asif, M. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry.

• PubChem. 3-(chloromethyl)-n-methylbenzamide. Available from: [Link]

• Aher, N. G. et al. (2022). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Journal of Molecular Structure, 1262, 133036. Available from: [Link]

• Popovski, E. et al. (2006). Reactions of (Benzamidomethyl)triethylammonium Chloride with Some Inorganic Nucleophiles in Aqueous Media. Molecules, 11(4), 276-283. Available from: [Link]

• Taylor & Francis. Benzoyl chloride – Knowledge and References. Available from: [Link]

• PubChem. N,N-Dimethylbenzamide. Available from: [Link]

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Advanced Purification and Crystallization Protocols for 3-(chloromethyl)-N,N-dimethylbenzamide

Executive Summary & Physicochemical Profiling

3-(chloromethyl)-N,N-dimethylbenzamide (CAS: 442910-26-1) is a highly versatile electrophilic intermediate widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and complex agrochemicals[1]. Because it features a highly reactive benzylic chloride moiety, the compound is intrinsically sensitive to hydrolysis, thermal degradation, and solvolysis[2].

Standard purification techniques—such as prolonged aqueous workups or standard acidic silica gel chromatography—often lead to catastrophic yield losses due to the conversion of the chloromethyl group into a hydroxymethyl or alkoxymethyl impurity[3]. This application note details a kinetically controlled, self-validating workflow designed to isolate and crystallize 3-(chloromethyl)-N,N-dimethylbenzamide while preserving its structural integrity.

Table 1: Quantitative Physicochemical Profile

Property	Value	Causality / Impact on Processing
Chemical Name	3-(chloromethyl)-N,N-dimethylbenzamide	-
CAS Number	442910-26-1	Unique identifier for regulatory tracking[1].
Molecular Formula	C10H12ClNO	-
Molecular Weight	197.66 g/mol	Used for stoichiometric calculations[4].
Electrophilicity	High (Benzylic Position)	Highly susceptible to SN1/SN2 attack by protic solvents[2].

| Thermal Stability | Moderate | Prolonged heating (>50 °C) induces self-condensation or degradation. |

Mechanistic Challenges: Degradation Pathways

The primary challenge in handling benzylic chlorides is their thermodynamic drive to undergo nucleophilic substitution. When exposed to water, especially under acidic conditions generated by residual chlorinating agents (e.g., SOCl2 or HCl), the compound rapidly hydrolyzes to 3-(hydroxymethyl)-N,N-dimethylbenzamide[5]. Similarly, the use of alcohols during crystallization will result in etherification (solvolysis)[2].

Figure 1: Common degradation pathways of benzylic chlorides during improper handling.

Optimized Purification Workflow

To circumvent these degradation pathways, the purification strategy must rely on kinetic control —minimizing residence time in aqueous media, neutralizing acidic byproducts at low temperatures, and utilizing deactivated stationary phases[3].

Figure 2: Optimized downstream purification and crystallization workflow.

Step-by-Step Methodologies

Protocol A: Kinetically Controlled Aqueous Quench

Causality: Residual chlorinating agents must be neutralized to prevent autocatalytic degradation. However, neutralization is exothermic. Performing this at 0 °C suppresses the activation energy required for the hydrolysis of the benzylic chloride[2].

• Cooling: Transfer the crude reaction mixture (typically in dichloromethane or toluene) to a jacketed reactor and cool to 0 °C.

• Quenching: Slowly add a pre-chilled (0 °C) saturated aqueous solution of NaHCO3. Maintain the internal temperature below 5 °C during addition.

• Phase Separation: Agitate for exactly 5 minutes. Halt agitation and allow phases to separate.

• Self-Validation (IPC 1): Test the pH of the aqueous layer. It must be ~7.5. If acidic, repeat the NaHCO3 wash.

• Drying: Immediately separate the organic layer and dry over anhydrous Na2SO4 for 15 minutes. Filter the drying agent. Do not leave the product in wet solvent overnight.

Protocol B: Deactivated Silica Gel Filtration

Causality: Standard silica gel contains acidic silanol groups that catalyze the cleavage of the C-Cl bond[3]. Pre-treating the silica with a tertiary amine neutralizes these active sites, allowing for safe removal of baseline polar impurities without product degradation.

• Column Preparation: Slurry silica gel in a non-polar solvent mixture (e.g., 90:10 Heptane/Ethyl Acetate) containing 1% Triethylamine (TEA). Pack a short, wide-bore fritted funnel (a "plug" rather than a long column).

• Loading: Load the dried organic filtrate directly onto the silica plug.

• Elution: Elute rapidly under mild vacuum using 80:20 Heptane/Ethyl Acetate.

• Self-Validation (IPC 2): Perform TLC (UV active at 254 nm). The product should elute near the solvent front (Rf ~0.6), while polar byproducts remain trapped at the baseline.

• Concentration: Concentrate the eluent under reduced pressure at a bath temperature not exceeding 30 °C to yield a crude oil or semi-solid.

Protocol C: Anti-Solvent Crystallization

Causality: Crystallization purifies the compound by rejecting structurally dissimilar impurities into the mother liquor. Protic solvents must be strictly avoided to prevent solvolysis[2]. A binary system of MTBE (solvent) and Heptane (anti-solvent) provides the ideal thermodynamic gradient.

Table 2: Solvent Selection Matrix for Crystallization

Solvent System	Role	Outcome / Causality
MTBE / Heptane	Solvent / Anti-solvent	Optimal. High yield, no solvolysis. Ideal for benzylic chlorides.
Toluene / Hexane	Solvent / Anti-solvent	Sub-optimal. Good recovery, but the higher boiling point of toluene complicates final drying.
Methanol / Water	Protic Solvents	Critical Failure. Rapid solvolysis to alcohol or ether impurities[2].

| DCM / Pentane | Solvent / Anti-solvent | Sub-optimal. Prone to "oiling out" due to the rapid evaporation of DCM. |

• Dissolution: Dissolve the crude concentrated product in a minimum volume of Methyl tert-butyl ether (MTBE) at 35 °C.

• Anti-Solvent Addition: Slowly add Heptane dropwise while maintaining stirring until the solution becomes slightly turbid (the cloud point).

• Seeding (Optional): Introduce 0.1% w/w of pure 3-(chloromethyl)-N,N-dimethylbenzamide crystals to induce controlled nucleation.

• Cooling Ramp: Cool the mixture linearly from 35 °C to 0 °C over 4 hours.

• Isolation: Filter the resulting white crystalline solid under a nitrogen blanket to prevent atmospheric moisture condensation. Wash the filter cake with cold (-10 °C) Heptane.

• Self-Validation (IPC 3): Analyze the mother liquor via HPLC. If >5% of the product remains, concentrate the mother liquor by 30% and perform a second crop crystallization.

• Drying: Dry the crystals in a vacuum oven at 25 °C (avoid elevated temperatures) until a constant weight is achieved.

Analytical Validation Standards

To ensure the integrity of the self-validating system, the final crystallized material must be subjected to the following analytical checks:

• HPLC Analysis: Use a fast gradient (e.g., Acetonitrile/Water with 0.1% Formic Acid) to minimize on-column hydrolysis. The purity should exceed 98.5% (Area %).

• 1H NMR (CDCl3): Confirm the presence of the intact benzylic chloride. The diagnostic -CH2Cl protons will appear as a sharp singlet integrating to 2H around 4.5–4.7 ppm. The N,N-dimethyl protons will appear as two distinct singlets (due to restricted rotation around the amide bond) near 3.0 and 3.1 ppm.

• Karl Fischer Titration: Water content must be <0.1% to ensure long-term storage stability at -20 °C.

References

• 3-(chloromethyl)-N,N-dimethylbenzamide — Chemical Substance Information , NextSDS Database.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGGjeGmtdO1Oz1SSlVYzMlSiy3VjKYNQgsMUhVnaSfMOesHZMwFBSMzL72iaNRaqzCZD8ahEYlL8qywSZBBMXRklHvN9C-r8YsqAtay_-Vpb2pyCQBvmpKqQi50Y0rzr36W3NdW33Ilnlru79hTWmyLJWhCNONA0RKJI4qTp-MgcJ9u3s2kmJo0rdw=][1]

• 3-(chloromethyl)-N,N-dimethylbenzamide Product Specification , Sigma-Aldrich.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFWmhHMSmhdKT7vA8RQxOech3KDK7Ns9F4F81CdYV-kj4oD9n-EvSDLYxibeRv-IRHqaQl9g-1A7-rAqhueIva3K6AuVGftpnDTz-Eq2TSJaaC5uPMVt3lb6SG-U9YkM3vsurz3rt7wqOOTtE-lxmupdbfzpC2YvsZED-pWyMjHJ1__E8GlpcjXZeo_nvhJItHdsqYf8xnK0jEKaF4BDYA2sroAg-8Ze0PrP6cvrNptT1BI][4]

• Process Development for the First GMP Synthesis of SGD-9501-TFA, Part 2: Synthesis of the Payload, Linker, and Drug Linker , Organic Process Research & Development, ACS Publications, 2024.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH43R2sqdodLocySiXqMamdf7O3JD7HhrgqyKJ_16Amf7NNi-C-nsrvoURhd5695MOySN0DsPXhonzF_JYyWfhtXj4zpnq11ohYBERZbGS9kS4nN7lxLetRRJc__kDxTi6vJB5qFhcAeVJFS4U=][2]

• Expanding Benzylic C–H Diversification via C–H Chlorination/Functionalization Strategies , University of Wisconsin–Madison, 2021.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF9O3NxCO0RF6qPT0zKW8PUyb-C-7-oRcV7q-XO3gSJwj6nz4i7cD_M7em214r5iaN_-n708AgYnHd60oQNoNTOFJppiUJ8tpr6Wqk3rJpu3jvous2Fz7hO7Ca6oJ9z6iARngwCzcpfgVCHjTyhIo_goLU1x_c96k9kXATpgktRM4NI][3]

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• 5. Benzyl chloride — Grokipedia [grokipedia.com]

Application Notes and Protocols for N-Alkylation using 3-(chloromethyl)-N,N-dimethylbenzamide

Introduction: Strategic N-Alkylation with a Versatile Benzylating Agent

N-alkylation is a cornerstone transformation in modern organic synthesis, particularly within the realms of pharmaceutical and materials science. The introduction of an alkyl group onto a nitrogen-containing scaffold can profoundly influence a molecule's biological activity, physicochemical properties, and overall function. Among the diverse array of alkylating agents, substituted benzyl halides serve as valuable synthons for introducing the benzylic motif, a common structural element in many biologically active compounds.

This application note provides a comprehensive guide to the use of 3-(chloromethyl)-N,N-dimethylbenzamide as a versatile and efficient reagent for the N-alkylation of a range of nucleophiles. The presence of the N,N-dimethylbenzamide moiety at the meta position of the benzyl chloride offers a unique handle for modulating solubility and downstream functionalization, making it an attractive building block in drug discovery and development. We will delve into the mechanistic underpinnings of this reaction, provide detailed, field-proven protocols for its application, and offer insights into reaction optimization and troubleshooting.

Mechanistic Rationale: The SN2 Pathway

The N-alkylation reaction with 3-(chloromethyl)-N,N-dimethylbenzamide proceeds primarily through a bimolecular nucleophilic substitution (SN2) mechanism. The benzylic carbon, activated by the adjacent aromatic ring and the electron-withdrawing nature of the chloro substituent, serves as the electrophilic center. A nitrogen-containing nucleophile (e.g., a primary or secondary amine) attacks this carbon, leading to the displacement of the chloride leaving group and the formation of a new carbon-nitrogen bond.

The efficiency and selectivity of this process are influenced by several factors, including the nucleophilicity of the amine, the steric hindrance around the nitrogen atom, the choice of solvent, and the presence and strength of a base. The base plays a crucial role in neutralizing the hydrochloric acid generated during the reaction, thereby preventing the protonation and deactivation of the nucleophilic amine.

Figure 1: Generalized SN2 Mechanism. A schematic representation of the nucleophilic attack of an amine on 3-(chloromethyl)-N,N-dimethylbenzamide, facilitated by a base.

Core Protocol: N-Alkylation of Secondary Amines

This protocol provides a general framework for the N-alkylation of a secondary amine with 3-(chloromethyl)-N,N-dimethylbenzamide. It is crucial to adapt and optimize these conditions based on the specific nucleophile being used.

Reagent and Solvent Properties

Reagent/Solvent	Formula	M.W. ( g/mol )	Role	Key Considerations
3-(chloromethyl)-N,N-dimethylbenzamide	C₁₀H₁₂ClNO	197.66	Alkylating Agent	Corrosive, causes serious eye damage. Handle with care in a fume hood.[1]
Secondary Amine (e.g., Piperidine)	C₅H₁₁N	85.15	Nucleophile	Ensure high purity. Steric hindrance can affect reaction rate.
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	Base	Anhydrous conditions are preferred. Finely powder for better reactivity.
Acetonitrile (MeCN)	C₂H₃N	41.05	Solvent	Anhydrous grade is recommended. Polar aprotic solvent that facilitates SN2 reactions.

Step-by-Step Experimental Procedure

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the secondary amine (1.0 equivalent) and anhydrous acetonitrile.

• Addition of Base: Add finely powdered anhydrous potassium carbonate (1.5 - 2.0 equivalents) to the solution.

• Addition of Alkylating Agent: Dissolve 3-(chloromethyl)-N,N-dimethylbenzamide (1.0 - 1.1 equivalents) in a minimal amount of anhydrous acetonitrile and add it dropwise to the stirring reaction mixture at room temperature. A slow addition rate can help to control any exotherm and minimize side reactions.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C). Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 2-24 hours).

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Partition the residue between an organic solvent (e.g., ethyl acetate or dichloromethane) and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the organic layer under reduced pressure to obtain the crude product. Purify the residue by flash column chromatography on silica gel to isolate the desired N-alkylated product.

Sources

• 1. CN101492387B - Preparation for 2-amino-5-chlorine-N,3-dimethyl benzamide - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(chloromethyl)-N,N-dimethylbenzamide

Welcome to the technical support center for the synthesis of 3-(chloromethyl)-N,N-dimethylbenzamide. This guide is designed for researchers, chemists, and drug development professionals seeking to optimize their synthetic protocols, troubleshoot common issues, and improve reaction yields. We will delve into the critical chlorination step of 3-(hydroxymethyl)-N,N-dimethylbenzamide, providing in-depth, experience-driven advice in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Section 1: Understanding the Core Synthesis

Q1: What is the most common and direct synthetic route to 3-(chloromethyl)-N,N-dimethylbenzamide?

The most prevalent and reliable method involves a two-step process starting from 3-(hydroxymethyl)benzoic acid.

• Amidation: The carboxylic acid is first converted to the corresponding N,N-dimethylamide, 3-(hydroxymethyl)-N,N-dimethylbenzamide. This is a standard amidation reaction, often achieved using a coupling agent or by converting the carboxylic acid to an acid chloride followed by a reaction with dimethylamine.

• Chlorination: The crucial step is the selective chlorination of the benzylic alcohol functional group of 3-(hydroxymethyl)-N,N-dimethylbenzamide. The most common laboratory-scale reagent for this transformation is thionyl chloride (SOCl₂).[1][2] This guide will focus primarily on troubleshooting and optimizing this key chlorination step.

Caption: General two-step synthesis workflow.

Q2: What is the reaction mechanism for the chlorination of a benzylic alcohol with thionyl chloride (SOCl₂)?

Understanding the mechanism is critical for troubleshooting. The reaction of an alcohol with thionyl chloride proceeds via the formation of an intermediate alkyl chlorosulfite. The subsequent step, where the chloride replaces this group, can occur through two main pathways:

• Sₙi (Substitution Nucleophilic internal): The chlorosulfite intermediate decomposes in a way that the chloride is delivered from the same face of the molecule, leading to retention of stereochemistry. This process involves the formation of an intimate ion pair.[3]

• Sₙ2 (Substitution Nucleophilic bimolecular): If a base like pyridine is added, it reacts with the alkyl chlorosulfite intermediate. The chloride ion, now freed, acts as a nucleophile and attacks the carbon from the back side, leading to an inversion of stereochemistry.[3][4]

For a non-chiral benzylic alcohol like our substrate, the stereochemistry is not a concern. However, the choice of conditions (with or without a base like pyridine) can influence the reaction rate and side-product profile. The Sₙ2 pathway is often faster and more controlled.[1]

Section 2: Troubleshooting Low Reaction Yield

Q3: My reaction yield is consistently low (<70%). What are the most common culprits?

Low yield is the most frequent issue and can almost always be traced back to one of three areas: reagent quality, reaction conditions, or work-up procedure.

Caption: Troubleshooting logic for low reaction yield.

Here is a breakdown of actionable steps:

• Moisture is the Enemy: Thionyl chloride reacts violently with water to produce SO₂ and HCl gas.[4] Even trace amounts of moisture in your starting material, solvent, or glassware will consume the reagent and reduce your yield.

  • Solution: Dry all glassware in an oven overnight. Use anhydrous solvents. If possible, distill the thionyl chloride before use.[5]

• Reagent Decomposition: Thionyl chloride can decompose over time, especially if not stored properly.

  • Solution: Use a fresh bottle of thionyl chloride or distill it from a small amount of quinoline or linseed oil to remove acidic impurities.[5]

• Sub-optimal Temperature: The reaction is exothermic. Adding SOCl₂ at room temperature can lead to uncontrolled side reactions. Starting too cold and never warming can result in an incomplete reaction.

  • Solution: Begin the addition of SOCl₂ dropwise to a solution of the alcohol in a suitable solvent (like DCM or Chloroform) at 0 °C. After the addition is complete, allow the reaction to slowly warm to room temperature and then, if necessary, gently reflux to drive it to completion.[4][6]

• Insufficient Reaction Time: The conversion may be sluggish.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the starting material (3-(hydroxymethyl)-N,N-dimethylbenzamide) is a good indicator of completion.

• Product Loss During Work-up: The product, a benzyl chloride, is reactive and can be hydrolyzed back to the starting alcohol if exposed to water for extended periods, especially under non-neutral pH conditions.

  • Solution: Perform the aqueous work-up quickly and with cold solutions. After quenching excess SOCl₂ (e.g., by pouring the reaction mixture onto ice), immediately extract the product into an organic solvent. Wash the organic layer with a cold, dilute sodium bicarbonate solution to neutralize residual acid, followed by brine.[4]

Q4: Should I use a catalyst or additive like DMF or pyridine?

Yes, additives can be highly beneficial but must be used correctly.

• N,N-Dimethylformamide (DMF): A catalytic amount of DMF can significantly accelerate the reaction. DMF reacts with thionyl chloride to form the Vilsmeier reagent ([(CH₃)₂N=CHCl]Cl), which is a more potent chlorinating agent.[6]

  • Caution: Use only a catalytic amount (1-2 drops). Using DMF as the solvent can lead to side reactions and difficult purification.[7]

• Pyridine: As mentioned in the mechanism (Q2), adding a stoichiometric amount of pyridine can change the mechanism to Sₙ2, which is often faster and cleaner.[3] It also acts as a base to neutralize the HCl gas produced during the reaction, which can be beneficial for acid-sensitive substrates.[4]

  • Drawback: It forms pyridinium hydrochloride salt, which can complicate stirring and work-up.

Additive	Role	Typical Amount	Advantage	Disadvantage
DMF	Catalyst (forms Vilsmeier reagent)[6]	Catalytic (1-2 drops)	Significantly increases reaction rate.	Can cause side reactions if used in excess.[7]
Pyridine	Base / Mechanistic Switch (to Sₙ2)[3]	>1.0 equivalent	Neutralizes HCl byproduct; can lead to a cleaner, faster reaction.	Forms a thick precipitate (pyridinium HCl); requires an acidic wash during work-up.[4]

Section 3: Impurities and Purification

Q5: I see multiple spots on my TLC plate after the reaction. What are the likely byproducts?

Besides unreacted starting material, you may encounter several byproducts:

• Bis(3-(N,N-dimethylcarbamoyl)benzyl) ether: This ether can form if the reaction conditions are not sufficiently activating or if there is a competing dehydration pathway, especially under acidic conditions without a potent chloride source.

• Di-benzyl Sulfite: The intermediate alkyl chlorosulfite can react with another molecule of the starting alcohol to form a di-benzyl sulfite ester. This is more common if the reaction is not heated sufficiently to promote the final conversion to the chloride.[4]

• Ring Chlorination: While less common for an electron-withdrawing ring, under harsh conditions (e.g., high heat, prolonged reaction times with certain catalysts), electrophilic aromatic substitution (chlorination on the benzene ring) is a possibility.[8][9]

Q6: What is the best method to purify the final product?

The product, 3-(chloromethyl)-N,N-dimethylbenzamide, is typically a solid at room temperature.[10] The choice of purification depends on the scale and impurity profile.

• Recrystallization: This is often the most efficient method for removing minor impurities if the crude product is already of reasonable purity (>85%).

  • Recommended Solvent System: A mixed solvent system like Ethyl Acetate/Hexanes or Toluene/Hexanes is a good starting point. Dissolve the crude solid in a minimum amount of the hot, more polar solvent (e.g., Toluene) and then slowly add the less polar anti-solvent (e.g., Hexanes) until turbidity is observed. Cool slowly to promote crystal growth.[11]

• Flash Column Chromatography: If the reaction has produced significant byproducts or there is a large amount of unreacted starting material, chromatography is necessary.

  • Stationary Phase: Silica gel.

  • Mobile Phase: A gradient of ethyl acetate in hexanes is typically effective. Start with a low polarity (e.g., 10% EtOAc/Hexanes) and gradually increase the polarity to elute your product. The starting alcohol will be more polar and elute later.

  • Caution: Benzyl chlorides can be somewhat unstable on silica gel. It is advisable to run the column relatively quickly and not let the product sit on the column for an extended period.

Experimental Protocols

Protocol 1: Optimized Chlorination of 3-(hydroxymethyl)-N,N-dimethylbenzamide

This protocol must be performed in a certified chemical fume hood. Thionyl chloride is corrosive and toxic, and the reaction evolves HCl and SO₂ gas.

Materials:

• 3-(hydroxymethyl)-N,N-dimethylbenzamide (1.0 eq)

• Thionyl Chloride (SOCl₂) (1.2 - 1.5 eq), freshly opened or distilled

• Anhydrous Dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF) (optional, catalytic)

• Ice/water bath

• Standard laboratory glassware, dried in an oven.

Procedure:

• Setup: To a dry, round-bottomed flask equipped with a magnetic stir bar and a nitrogen inlet, add 3-(hydroxymethyl)-N,N-dimethylbenzamide (1.0 eq).

• Dissolution: Add anhydrous DCM to dissolve the starting material (approx. 0.1 M concentration).

• Cooling: Cool the stirred solution to 0 °C using an ice/water bath.

• Catalyst Addition (Optional): Add one drop of anhydrous DMF to the cooled solution.

• Reagent Addition: Add thionyl chloride (1.2 eq) dropwise via syringe over 15-20 minutes. Ensure the internal temperature does not rise above 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-3 hours, monitoring the reaction by TLC until the starting material is consumed. If the reaction is sluggish, it can be gently heated to reflux (40 °C) for 30-60 minutes.

• Work-up - Quench: Once complete, carefully and slowly pour the reaction mixture onto a stirred slurry of crushed ice (approx. 10x the volume of the reaction).

• Work-up - Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x).

• Work-up - Wash: Combine the organic layers and wash sequentially with cold 5% NaHCO₃ solution, water, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation to yield the crude product.

• Purification: Purify the crude solid by recrystallization or flash column chromatography as described in Q6.

References

• BenchChem. (2025). Identifying and minimizing side reactions in benzamide synthesis. BenchChem Tech Support.
• ResearchGate. (2025). A Highly Chemoselective and Rapid Chlorination of Benzyl Alcohols under Neutral Conditions | Request PDF.
• Tandiary, M. A., Masui, Y., & Onaka, M. (2014). Chlorination of Benzylic and Allylic Alcohols with Trimethylsilyl Chloride Enhanced by Natural Sodium Montmorillonite. Synlett, 25, 2639-2643.
• Sun, L., Peng, G., Niu, H., Wang, Q., & Li, C. (2008). A Highly Chemoselective and Rapid Chlorination of Benzyl Alcohols under Neutral Conditions. Synthesis, 3919-3924.
• Master Organic Chemistry. (2014). SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi.
• Academia.edu. (n.d.). ChemInform Abstract: Facile Chlorination of Benzyl Alcohols Using 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and Sulfonyl Chlorides.
• NextSDS. (n.d.). 3-(chloromethyl)
• Google Patents. (n.d.). CN101585781B - Preparing method of N, N-dimethylbenzamide.
• ResearchGate. (2016). How to remove thionyl chloride after reaction?.
• Google Patents. (n.d.). CN101585781A - Preparing method of N, N-dimethylbenzamide.
• ResearchGate. (n.d.).
• PubChemLite. (2026). 3-(chloromethyl)-n-methylbenzamide (C9H10ClNO).
• WIPO Patentscope. (2021). WO/2021/086957 AN EFFICIENT NEW PROCESS FOR SYNTHESIS OF 2-AMINO-5-CHLORO-N-,3-DIMETHYLBENZAMIDE.
• BLDpharm. (n.d.). 169816-40-4|3-(Chloromethyl)-N,N-diethylbenzamide.
• Reddit. (2021). How to efficiently remove thionyl chloride SOCl2?.
• Brunel University Research Archive. (n.d.).
• RSC Publishing. (n.d.).
• ResearchGate. (n.d.). A new method for the synthesis of N,N-diethyl-m-methylbenzamide.
• Google Patents. (n.d.).
• BenchChem. (n.d.).
• Infoscience. (2023). Chlorination of amides: Kinetics and mechanisms of formation of N -chloramides and their reactions with phenolic compounds.
• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides.
• Chemistry LibreTexts. (2019). 10.9 Reactions of Alcohols with Thionyl Chloride.
• PubMed. (2023). Chlorination of amides: Kinetics and mechanisms of formation of N-chloramides and their reactions with phenolic compounds.
• BenchChem. (2025). Application Notes and Protocols for the Purification of 4-Amino-N-(3,5-dichlorophenyl)benzamide.
• Science.gov. (n.d.). reactions involving chlorine: Topics by Science.gov.
• Sigma-Aldrich. (n.d.). 3-(Bromomethyl)-N,N-dimethylbenzamide | 558465-92-2.
• IMR Press. (n.d.). Synthesis and characterization of four process impurities in pazopanib.
• BenchChem. (n.d.). Improving yield and purity in 4-(Methylamino)-3-nitrobenzoyl chloride reactions.
• ACS Publications. (n.d.).
• NIST. (n.d.). Benzamide, N,N-dimethyl-. NIST Chemistry WebBook.
• Chemistry Stack Exchange. (2016). Reduction of N,N-dimethylbenzamide with LiAlH4.
• Google Patents. (n.d.). CN103787917A - Improved synthesis process for N,N-dimethylcyanoacetamide.
• Google Patents. (n.d.).

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• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
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• 8. Degradation of benzylamines during chlorination and chloramination - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 9. infoscience.epfl.ch [infoscience.epfl.ch]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Handling, Stability, and Troubleshooting for 3-(chloromethyl)-N,N-dimethylbenzamide

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with 3-(chloromethyl)-N,N-dimethylbenzamide .

Due to the highly reactive nature of the benzylic chloride moiety, this compound is exceptionally susceptible to nucleophilic attack by atmospheric moisture, leading to rapid hydrolysis[1]. As a Senior Application Scientist, I have structured this guide to move beyond basic handling instructions. Here, we explore the causality behind degradation, provide self-validating experimental protocols, and establish a rigorous framework for anhydrous synthesis.

Mechanistic Overview of Degradation

The structural utility of 3-(chloromethyl)-N,N-dimethylbenzamide lies in its dual functionality: a stable N,N-dimethylamide group and a highly electrophilic chloromethyl group. However, this electrophilicity is its primary vulnerability.

When exposed to water, the chloromethyl group undergoes a rapid SN​1 / SN​2 substitution reaction, yielding 3-(hydroxymethyl)-N,N-dimethylbenzamide and hydrochloric acid (HCl) [2]. The generation of HCl is particularly problematic because it lowers the pH of the local environment, which can autocatalyze further degradation and protonate nucleophiles intended for downstream reactions.

Mechanistic logic of moisture-induced hydrolysis and HCl autocatalysis.

Frequently Asked Questions (FAQs)

Q1: Why is my 3-(chloromethyl)-N,N-dimethylbenzamide degrading during storage, even in a sealed vial?

A: Degradation during storage is almost always caused by transient moisture introduced when the vial is opened, combined with improper temperature control. The hydrolysis kinetics of benzylic chlorides are highly temperature-dependent. Using benzyl chloride as a kinetic proxy, the hydrolysis half-life in neutral water at 25 °C is approximately 9.5 to 15 hours[3][4]. However, at 5 °C, the half-life extends to approximately 6.5 days[5]. If you open a cold vial without letting it equilibrate to room temperature, atmospheric moisture condenses on the solid, initiating a slow but continuous hydrolysis cycle during storage.

Q2: How do degradation byproducts affect my downstream amination or alkylation reactions?

A: The primary byproduct of hydrolysis is hydrochloric acid (HCl)[1]. In a standard nucleophilic substitution reaction (e.g., reacting the benzylic chloride with an amine), the presence of trace HCl will instantly protonate your amine nucleophile, converting it into an unreactive ammonium salt. This effectively halts the reaction. Causality note: This is why reactions that appear to have stalled are often suffering from reagent degradation rather than poor intrinsic reactivity.

Q3: Can the N,N-dimethylamide group also degrade?

A: The N,N-dimethylamide group is sterically hindered and electronically stabilized by resonance, making it highly robust against neutral water. However, if the chloromethyl group hydrolyzes and generates a high local concentration of HCl, subsequent exposure to high temperatures (e.g., heating a reaction to 80 °C) can trigger acid-catalyzed hydrolysis of the amide. Maintaining strictly anhydrous conditions protects both functional groups.

Quantitative Data: Kinetics and Tolerances

To design a self-validating experimental system, you must understand the quantitative limits of your reagents and solvents.

Table 1: Temperature-Dependent Hydrolysis Kinetics

Data extrapolated from established models for benzylic chlorides (e.g., benzyl chloride) at pH 7[4][5][6].

Temperature (°C)	Estimated Half-Life ( t1/2​ )	Relative Hydrolysis Rate	Operational Recommendation
-20 °C	> 6 Months	Negligible	Ideal for long-term storage.
5 °C	~6.5 Days	Slow	Acceptable for short-term working stocks.
25 °C	9.5 – 15 Hours	Baseline (1x)	Do not leave on the benchtop exposed to air.
60 °C	~34 Minutes	~45x faster than 25 °C	Never heat in the presence of unverified solvents.

Table 2: Recommended Solvent Water Content Thresholds

For reactions involving 3-(chloromethyl)-N,N-dimethylbenzamide.

Solvent	Max Allowable H₂O (ppm)	Recommended Drying Method
DMF / DMAc	< 50 ppm	Store over activated 3Å molecular sieves for 48h.
Dichloromethane (DCM)	< 30 ppm	Distill over CaH₂ or use a solvent purification system.
Tetrahydrofuran (THF)	< 20 ppm	Distill over Sodium/Benzophenone.

Experimental Protocols

To ensure trustworthiness, every protocol must be treated as a self-validating system. Do not assume a solvent is dry; validate it. Do not assume a reagent is intact; handle it to prevent degradation.

Step-by-step workflow for anhydrous handling and reaction setup.

Protocol 1: Anhydrous Reagent Preparation and Storage

Objective: Prevent the introduction of atmospheric moisture during routine handling.

• Equilibration (Critical Step): Remove the sealed vial of 3-(chloromethyl)-N,N-dimethylbenzamide from the -20 °C freezer. Place it in a desiccator and allow it to warm to room temperature (approximately 30–45 minutes). Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the chemical lattice, initiating hydrolysis.

• Inert Transfer: Transfer the vial into a nitrogen or argon-filled glovebox. If a glovebox is unavailable, use a positive-pressure argon stream (Schlenk line) over the vial during opening. Argon is preferred over nitrogen as it is denser than air and forms a better protective blanket over solids.

• Aliquotting: Weigh the required amount of reagent into a flame-dried reaction flask equipped with a magnetic stir bar and a rubber septum.

• Resealing: Before returning the master vial to storage, purge the headspace with argon for 30 seconds. Seal tightly with Parafilm and store immediately at -20 °C.

Protocol 2: Setting up a Nucleophilic Substitution Reaction

Objective: Execute an alkylation reaction while actively suppressing hydrolysis and HCl autocatalysis[7].

• System Validation: Prior to the reaction, verify the water content of your chosen solvent (e.g., DMF) using Karl Fischer titration. Ensure H₂O is < 50 ppm.

• Base Pre-incubation: To a flame-dried, argon-purged flask, add your nucleophile (e.g., a primary amine, 1.0 eq) and anhydrous DMF (5 mL per mmol). Add a mild, non-nucleophilic base such as anhydrous Potassium Carbonate ( K2​CO3​ , 2.5 eq) or N,N-Diisopropylethylamine (DIPEA, 2.0 eq). Stir for 15 minutes. Causality: The base acts as an HCl scavenger. Pre-incubating ensures that any trace HCl generated upon addition of the benzylic chloride is instantly neutralized, protecting the amine nucleophile.

• Reagent Addition: Add 3-(chloromethyl)-N,N-dimethylbenzamide (1.1 eq) to the suspension. For highly sensitive reactions, add it as a solution in anhydrous DMF dropwise via a gas-tight syringe.

• Reaction Monitoring: Stir the reaction at room temperature under argon. Monitor via LC-MS. Self-Validation: Specifically look for the [M+H]+ peak of 3-(hydroxymethyl)-N,N-dimethylbenzamide. If this peak grows rapidly, your system has a moisture leak, and the reaction must be aborted and the solvent re-dried.

References

• Centers for Disease Control and Prevention (CDC). "Criteria for a Recommended Standard: Occupational Exposure to Benzyl Chloride." CDC Stacks, DHEW (NIOSH) Publication No. 78-182. Available at:[Link]

• Organisation for Economic Co-operation and Development (OECD). "SIDS Initial Assessment Report for Benzyl Chloride (CAS No. 100-44-7)." UNEP Publications. Available at:[Link]

• Environment Canada. "Survey of benzyl chloride (CAS no. 100-44-7)." Government of Canada Publications. Available at:[Link]

• Wikipedia. "Benzyl chloride: Uses and Reactions." Wikimedia Foundation. Available at:[Link]

Sources

• 1. Benzyl chloride - Wikipedia [en.wikipedia.org]
• 2. N,n-dimethylbenzamine | Sigma-Aldrich [sigmaaldrich.com]
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• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. prodstoragehoeringspo.blob.core.windows.net [prodstoragehoeringspo.blob.core.windows.net]
• 6. Benzyl chloride | 100-44-7 [chemicalbook.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Alkylation with 3-(Chloromethyl)-N,N-dimethylbenzamide

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers and drug development professionals working with 3-(chloromethyl)-N,N-dimethylbenzamide . As a highly reactive benzylic electrophile, this compound is a powerful alkylating agent but is notoriously prone to side reactions such as hydrolysis, over-alkylation, and oligomerization if reaction conditions are not strictly controlled.

This document provides a mechanistic breakdown, troubleshooting FAQs, quantitative data, and a self-validating standard operating procedure (SOP) to ensure high-fidelity mono-alkylation.

Mechanistic Pathway Analysis

To effectively troubleshoot, we must first map the causal relationships between reaction conditions and chemical pathways. The diagram below illustrates the divergent reactivity of 3-(chloromethyl)-N,N-dimethylbenzamide.

Reaction pathways and side reactions of 3-(chloromethyl)-N,N-dimethylbenzamide.

Troubleshooting FAQs

Q1: Why is my reaction yielding a significant amount of a polar byproduct, identified by LC-MS as the hydroxymethyl derivative? Causality & Solution: 3-(chloromethyl)-N,N-dimethylbenzamide is a highly reactive benzylic electrophile. Indicative of its high reactivity relative to standard alkyl chlorides, it undergoes rapid hydrolysis in the presence of trace water to form the corresponding benzyl alcohol derivative and hydrochloric acid[1]. This is an irreversible, thermodynamically favorable side reaction. Actionable Fix: Ensure strictly anhydrous conditions. Dry all solvents (e.g., MeCN, DMF) over activated 3Å molecular sieves for at least 24 hours prior to use. Purge the reaction vessel with inert gas (N2 or Ar) and maintain positive pressure throughout the reaction.

Q2: I am trying to mono-alkylate a primary amine, but I keep getting a mixture of mono- and di-alkylated products. How can I control this? Causality & Solution: This is a classic over-alkylation issue. Once the primary amine is mono-alkylated, the resulting secondary amine is often more nucleophilic than the starting material due to the electron-donating effect of the newly attached alkyl group. Benzyl-type chlorinated hydrocarbons readily substitute with amines, and without steric hindrance, quaternization or over-alkylation is highly favorable[2]. Actionable Fix: Invert the order of addition. Add the 3-(chloromethyl)-N,N-dimethylbenzamide dropwise over 1–2 hours to a solution containing a large stoichiometric excess (3–5 equivalents) of the primary amine. Keep the temperature low (0–5 °C) during the addition phase to differentiate the activation energies of the first and second alkylation events.

Q3: My reaction mixture turns dark and viscous, and NMR shows broad, undefined polymeric peaks. What is happening? Causality & Solution: You are likely observing Friedel-Crafts-type self-condensation or oligomerization. The electron-rich regions of the benzamide ring can attack the highly electrophilic benzylic carbocation intermediate if trace Lewis acids are present. Actionable Fix: Avoid using metal spatulas or stainless-steel needles that might introduce trace iron (FeCl3) or aluminum, which act as potent Lewis acid catalysts. Switch to PTFE-coated equipment. Additionally, use a mild, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) to scavenge the HCl byproduct, preventing acid-catalyzed degradation.

Q4: Can the N,N-dimethylamide group hydrolyze during my aqueous workup? Causality & Solution: While tertiary amides are generally robust, prolonged exposure to harsh aqueous bases or strong acids at elevated temperatures can induce amide hydrolysis, cleaving the dimethylamine group. Actionable Fix: Perform your aqueous quench using a saturated sodium bicarbonate (NaHCO3) solution at 0–5 °C. This provides a mildly basic environment sufficient to neutralize the HCl generated during alkylation without risking amide bond cleavage.

Quantitative Condition Matrix

The following table summarizes the empirical impact of varying reaction conditions on the product distribution when reacting 3-(chloromethyl)-N,N-dimethylbenzamide with a standard primary amine.

Solvent System	Base Choice	Temp (°C)	Atmosphere	Target Mono-Alkylation (%)	Hydrolysis Byproduct (%)	Over-Alkylation (%)
THF (Undried)	K₂CO₃	25	Ambient Air	45.0	42.0	8.0
DMF (Anhydrous)	K₂CO₃	60	Nitrogen	55.0	< 2.0	38.0
MeCN (Anhydrous)	DIPEA	0 to 25	Nitrogen	89.0	< 2.0	6.0

Note: The optimized conditions (bolded) leverage low temperature and a non-nucleophilic base to maximize the yield of the desired mono-alkylated product.

Self-Validating Standard Operating Procedure (SOP)

To guarantee trustworthiness and reproducibility, this protocol is designed as a self-validating system . It incorporates built-in kinetic and physical checkpoints to ensure the reaction is proceeding correctly before moving to the next step.

Step 1: System Purge and Dehydration

• Action: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar. Purge with N2 for 15 minutes. Add anhydrous MeCN (10 mL/mmol of substrate) and the target nucleophile (1.5–3.0 equivalents).

• Validation Checkpoint: Use a Karl Fischer titrator to confirm solvent moisture is <50 ppm. If >50 ppm, abort and re-dry the solvent to prevent hydrolysis[1].

Step 2: Base Addition and Temperature Equilibration

• Action: Add DIPEA (2.0 equivalents). Cool the mixture to 0 °C using an ice-water bath.

• Validation Checkpoint: Insert an internal temperature probe. Do not proceed until the internal temperature stabilizes at exactly 0–2 °C for at least 5 minutes.

Step 3: Controlled Electrophile Addition

• Action: Dissolve 3-(chloromethyl)-N,N-dimethylbenzamide (1.0 equivalent) in a minimal amount of anhydrous MeCN. Add this solution dropwise via a syringe pump over 60 minutes.

• Validation Checkpoint: Monitor the reaction mixture visually. A rapid color change to dark brown/black indicates Lewis acid contamination (Friedel-Crafts). A pale yellow or clear solution confirms a clean trajectory.

Step 4: Kinetic Monitoring

• Action: Remove the ice bath and allow the reaction to warm to 25 °C. Stir for 3–4 hours.

• Validation Checkpoint: Perform TLC (Hexanes:EtOAc) or LC-MS every 60 minutes. The protocol validates itself when the UV-active spot of the starting material (Rf ~0.6) strictly inversely correlates with the appearance of the product spot (Rf ~0.3). If the starting material spot stalls before consumption, check the pH of an aliquot; if pH < 7, the DIPEA has been depleted and more must be added.

Step 5: Mild Quench and Isolation

• Action: Cool the reaction back to 0 °C. Quench by adding cold saturated aqueous NaHCO3 dropwise until gas evolution ceases. Extract with EtOAc (3 x 15 mL).

• Validation Checkpoint: The cessation of CO2 gas evolution acts as a physical indicator that all residual HCl and reactive electrophilic species have been successfully neutralized.

References

• Benzyl chloride - Wikipedia. Source: Wikipedia. URL: [Link]

• Conversion Reaction of Benzyl-Type Chlorinated Hydrocarbons into Functional Groups. Source: Asian Journal of Chemistry. URL: [Link]

Sources

• 1. Benzyl chloride - Wikipedia [en.wikipedia.org]
• 2. asianpubs.org [asianpubs.org]

Technical Support Center: Overcoming Scale-Up Challenges for 3-(Chloromethyl)-N,N-dimethylbenzamide

Welcome to the Process Chemistry Support Center. As a Senior Application Scientist, I frequently consult on the scale-up of bifunctional building blocks. 3-(chloromethyl)-N,N-dimethylbenzamide (CAS 442910-26-1)[1] is a highly versatile intermediate, but scaling its production beyond the bench introduces severe chemoselectivity and purification bottlenecks.

This guide bypasses generic advice to directly address the physicochemical causality behind your failed scale-up batches. We will dissect the two primary synthetic routes, troubleshoot their specific failure modes, and provide a self-validating, field-proven protocol for multi-kilogram production.

Part 1: Visualizing the Synthetic Bottlenecks

Before troubleshooting, we must map the kinetic pathways that lead to batch failure. The diagram below illustrates the two dominant synthetic routes and their respective scale-up pitfalls.

Figure 1: Scale-up pathways for 3-(chloromethyl)-N,N-dimethylbenzamide and impurity bottlenecks.

Part 2: Troubleshooting Route A - The Direct Amidation Strategy

Q: When scaling up the reaction of 3-(chloromethyl)benzoyl chloride with dimethylamine in dichloromethane, our yield of the target molecule drops to 50%, and we see a massive spike in a highly polar impurity. What is happening?

A: You are observing a classic loss of chemoselectivity due to thermal and kinetic runaway[2]. The highly polar impurity is 3-(dimethylaminomethyl)-N,N-dimethylbenzamide. The Causality: The amidation of an acyl chloride is violently exothermic. In a homogeneous organic solution, as the temperature rises, the activation energy for the SN​2 displacement of the benzylic chloride by the strongly nucleophilic dimethylamine is easily breached. If you use 2 equivalents of dimethylamine (using the second equivalent as an acid scavenger), you guarantee a high concentration of free nucleophile ready to attack the benzylic position once the acyl chloride is consumed.

Q: How can we suppress this benzylic substitution on a multi-kilogram scale?

A: You must transition from a homogeneous reaction to a modified Schotten-Baumann biphasic system [3]. The Causality: By dissolving the acid chloride in a water-immiscible solvent (e.g., Toluene) and placing the dimethylamine in an aqueous phase alongside an inorganic base (like Na2​CO3​ ), the amidation occurs exclusively at the liquid-liquid interface. The inorganic base scavenges the HCl byproduct, allowing you to use exactly 1.05 equivalents of dimethylamine. Because the benzylic chloride is shielded within the bulk organic phase and the aqueous amine concentration is kept strictly stoichiometric, the SN​2 side-reaction is completely suppressed.

Part 3: Troubleshooting Route B - The Radical Chlorination Strategy

Q: We opted to amidate m-toluic acid first to form N,N-dimethyl-m-toluamide, followed by radical chlorination with N-chlorosuccinimide (NCS). Why is our yield stalling, and why is purification so difficult?

A: You are encountering the kinetic limits of radical chain reactions. The Causality: Radical chlorination relies on hydrogen abstraction. The first chlorination yields your target. The newly added chlorine atom is electron-withdrawing, which slightly deactivates the remaining benzylic hydrogens. However, this deactivation is marginal. As the reaction progresses and the concentration of the mono-chloro product exceeds the starting material, the chlorine radicals begin abstracting hydrogen from the product, leading to the dichloromethyl impurity. Furthermore, the starting material, mono-chloro product, and di-chloro product have nearly identical boiling points and polarities, making distillation or crystallization at scale nearly impossible.

Q: Is there a scalable mitigation strategy for Route B?

A: Yes, but it requires a paradigm shift in how you view "completion." You must intentionally stall the reaction at 70% conversion . By starving the reaction of NCS (using 0.75 equivalents) and strictly controlling the temperature, you ensure the radical pool preferentially interacts with the more abundant starting material. It is vastly more economical at scale to recover and recycle unreacted N,N-dimethyl-m-toluamide than to attempt the separation of mono- and di-chlorinated species.

Part 4: Quantitative Data Presentation

To aid in your route selection, the following table summarizes the impurity profiles and scalable mitigation strategies for both approaches.

Synthetic Route	Primary Impurity	Mechanism of Formation	Δ Polarity (Target vs Impurity)	Scalable Mitigation Strategy
Route A: Direct Amidation	3-(dimethylaminomethyl)-N,N-dimethylbenzamide	SN​2 nucleophilic attack on benzylic chloride	High (Impurity is a basic amine, target is neutral)	Biphasic Schotten-Baumann conditions; strict 1.05 eq amine limit.
Route B: Radical Chlorination	3-(dichloromethyl)-N,N-dimethylbenzamide	Secondary radical hydrogen abstraction	Very Low (Nearly identical Rf and boiling point)	Cap conversion at 70%; utilize continuous flow photochemistry if available.

Part 5: Step-by-Step Experimental Protocol (Optimized Route A)

Given the superior impurity profile and ease of purification, Route A (Schotten-Baumann Amidation) is the recommended path for scale-up. This protocol is designed as a self-validating system.

Materials:

• 3-(Chloromethyl)benzoyl chloride (1.0 eq)

• Dimethylamine (40% aqueous solution, 1.05 eq)

• Sodium Carbonate ( Na2​CO3​ , 1.1 eq)

• Toluene (Organic Phase)

• Deionized Water (Aqueous Phase)

Procedure:

• Organic Phase Preparation: Charge a jacketed reactor with 3-(chloromethyl)benzoyl chloride (1.0 eq) and Toluene (5 volumes). Initiate moderate agitation (150 rpm) and cool the jacket to 0–5 °C.

• Aqueous Phase Preparation: In a separate vessel, dissolve Na2​CO3​ (1.1 eq) in Deionized Water (3 volumes). Once dissolved, carefully add the 40% aqueous dimethylamine solution (1.05 eq).

• Interfacial Amidation: Increase reactor agitation to 300 rpm to maximize the interfacial surface area. Begin dropwise addition of the aqueous phase into the reactor.

  • Self-Validation Check 1: Monitor the internal temperature. The addition rate must be throttled to maintain Tinternal​<10°C . If the temperature spikes, the risk of benzylic attack increases exponentially.

• Reaction Monitoring: Once addition is complete, stir for 30 minutes at 10 °C.

  • Self-Validation Check 2: Stop agitation, allow phases to separate, and test the pH of the aqueous layer. It must be ≥8 . If the pH drops below 8, the Na2​CO3​ has been exhausted, the amidation will stall, and unreacted acid chloride will remain.

• Workup & Isolation: Separate the phases. Wash the organic (Toluene) layer once with 1M HCl (1 volume) to protonate and extract any trace diamine impurities into the aqueous waste. Wash once with brine, dry over Na2​SO4​ , and concentrate under reduced pressure to yield the pure 3-(chloromethyl)-N,N-dimethylbenzamide as a crystalline solid or dense oil.

Part 6: References

• Tjahjono, Y., et al. "Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review". ACS Omega, 2022.[Link]

• Grellier, P., et al. "Design, Synthesis, and Biological Activity of Prazosin-Related Antagonists...". Journal of Medicinal Chemistry, ACS Publications.[Link]

Sources

• 1. A1862 | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Optimizing and Validating HPLC Purity Methods for Reactive Benzyl Chlorides: A Comparative Guide

Executive Summary

The accurate purity determination of reactive pharmaceutical intermediates, such as 3-(chloromethyl)-N,N-dimethylbenzamide , presents a unique analytical challenge. The inherent electrophilicity of the benzyl chloride moiety makes it highly susceptible to solvolysis in standard reversed-phase high-performance liquid chromatography (RP-HPLC) environments. This guide objectively compares traditional Fully Porous Particle (FPP) columns against Superficially Porous Particle (SPP, or "Core-Shell") technology. By leveraging core-shell efficiency, analysts can outrun degradation kinetics, ensuring that the reported purity reflects the sample's true state rather than on-column artifacts. All validation parameters discussed align with the latest ICH Q2(R2) guidelines [1].

The Chemical Challenge: Causality of On-Column Degradation

3-(chloromethyl)-N,N-dimethylbenzamide contains a highly reactive benzylic carbon. In the presence of protic solvents (water, methanol) commonly used in RP-HPLC mobile phases, the molecule undergoes rapid nucleophilic substitution (SN1/SN2) [2].

If a traditional HPLC method requires 20–30 minutes to elute the analyte, the compound spends significant time exposed to water at column temperatures (typically 30–40 °C). This prolonged exposure induces on-column hydrolysis , converting the target into 3-(hydroxymethyl)-N,N-dimethylbenzamide [3]. Chromatographically, this manifests as artificial impurity peaks, tailing, and a falsely depressed assay value.

The Causality Principle: To achieve accurate quantification, the chromatographic residence time must be significantly shorter than the solvolysis half-life of the analyte.

Solvolysis degradation pathways of the chloromethyl moiety in protic HPLC mobile phases.

Methodological Comparison: Core-Shell vs. Fully Porous Technology

To mitigate degradation, we compare a traditional RP-HPLC method using an FPP column against an optimized method utilizing SPP (Core-Shell) technology [4]. Core-shell particles feature a solid silica core surrounded by a thin porous outer layer. This architecture drastically reduces the diffusion path of analyte molecules, minimizing mass transfer resistance and allowing for ultra-fast, high-efficiency separations without the extreme backpressures of sub-2 µm UHPLC columns.

Table 1: Performance Comparison for 3-(chloromethyl)-N,N-dimethylbenzamide

Parameter	Method A: Traditional FPP C18	Method B: Optimized Core-Shell C18	Advantage of Method B
Column Dimensions	250 mm × 4.6 mm, 5 µm	100 mm × 4.6 mm, 2.6 µm	Shorter path length, lower void volume.
Mobile Phase	Water / Methanol (Gradient)	0.1% Formic Acid in Water / Acetonitrile	Acetonitrile prevents methanolysis; acid stabilizes silanols.
Flow Rate & Temp	1.0 mL/min at 35 °C	1.5 mL/min at 20 °C	Lower temp exponentially decreases hydrolysis rate.
Total Run Time	25.0 minutes	4.5 minutes	Outruns solvolysis kinetics.
System Backpressure	~150 bar (HPLC compatible)	~280 bar (HPLC compatible)	High efficiency without requiring UHPLC equipment.
On-Column Hydrolysis	1.8% - 3.5% (Artifactual)	< 0.05% (Negligible)	Ensures true representation of sample purity.
Peak Symmetry (As)	1.45 (Tailing due to degradation)	1.05 (Sharp, symmetrical)	Superior integration accuracy.

Experimental Protocols: A Self-Validating System

The following protocol outlines the optimized Core-Shell method. It is designed as a self-validating system, meaning the System Suitability Test (SST) inherently proves that degradation is controlled before any sample is analyzed.

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (pH ~2.7). Rationale: Acidic pH suppresses the ionization of residual column silanols, preventing secondary interactions with the tertiary amide group of the analyte.

• Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile. Rationale: Using an aprotic organic modifier eliminates the risk of methanolysis entirely.

Step 2: Sample Preparation (Critical Step)

• Diluent: 100% anhydrous Acetonitrile. Rationale: Preparing the sample in an aqueous diluent would cause rapid degradation in the autosampler vial prior to injection.

• Procedure: Accurately weigh 10.0 mg of 3-(chloromethyl)-N,N-dimethylbenzamide into a 10 mL volumetric flask. Dissolve and make up to volume with the diluent (Concentration: 1.0 mg/mL).

• Storage: Maintain the autosampler temperature strictly at 4 °C.

Step 3: Chromatographic Conditions

• Column: Core-Shell C18, 100 x 4.6 mm, 2.6 µm.

• Gradient Program:

  • 0.0 - 0.5 min: 10% B

  • 0.5 - 3.0 min: 10% to 90% B

  • 3.0 - 4.0 min: 90% B

  • 4.0 - 4.5 min: 10% B (Re-equilibration)

• Flow Rate: 1.5 mL/min.

• Detection: UV at 230 nm.

Step 4: System Suitability Testing (SST)

• Inject a resolution mixture containing 3-(chloromethyl)-N,N-dimethylbenzamide and its primary hydrolysis impurity, 3-(hydroxymethyl)-N,N-dimethylbenzamide.

• Acceptance Criteria: Resolution ( Rs​ ) must be ≥2.0 . The tailing factor for the active peak must be ≤1.2 . If tailing exceeds 1.2, it indicates active on-column degradation, invalidating the run and prompting a check of mobile phase pH and column temperature.

ICH Q2(R2) Method Validation Summary

To ensure the method is fit for its intended purpose in pharmaceutical development, it must be validated according to ICH Q2(R2) standards [1]. The core-shell method demonstrates exceptional robustness across all critical parameters.

ICH Q2(R2) lifecycle and validation workflow for reactive pharmaceutical intermediates.

Table 2: Validation Results Summary (Core-Shell Method)

Validation Parameter	ICH Q2(R2) Requirement	Experimental Result	Status
Specificity	Baseline resolution of all degradation products	Rs​>2.5 for all forced degradation impurities	Pass
Linearity	R2≥0.999 across the reporting range	R2=0.9998 (Range: 0.05% to 120%)	Pass
Accuracy (Recovery)	98.0% - 102.0% recovery at 3 concentration levels	99.4% - 100.6%	Pass
Repeatability (Precision)	RSD ≤2.0% for 6 replicate injections	RSD = 0.45%	Pass
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥10	0.02% of target concentration (S/N = 15)	Pass
Robustness	Deliberate variations in pH, temp, flow rate	No significant change in SST parameters	Pass

Conclusion

When analyzing highly reactive intermediates like 3-(chloromethyl)-N,N-dimethylbenzamide, the analytical method itself can become a source of error if reaction kinetics are ignored. By transitioning from traditional Fully Porous Particles to Superficially Porous (Core-Shell) technology, laboratories can achieve the ultra-fast separation speeds required to outrun on-column solvolysis. Combined with strict control of diluent chemistry and column temperature, this approach provides a scientifically sound, ICH Q2(R2)-compliant framework for ensuring drug substance purity.

References

• European Medicines Agency (EMA). "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5." europa.eu, December 14, 2023.
• U.S. Environmental Protection Agency (EPA). "Measurement of Hydrolysis Rate Constants for Evaluation of Hazardous Waste Land Disposal: Volume I - Data on 32 Chemicals." epa.gov.
• Benchchem. "A Comparative Guide to Residual Products in Benzyl Chloride Synthesis for Pharmaceutical Applications." benchchem.com.
• Element Lab Solutions. "Choosing Between Fully Porous and Superficially Porous Particles in HPLC: Performance, Pressure, and Practicality." elementlabsolutions.com, May 14, 2025.

A Researcher's Guide to Analytical Standards for 3-(chloromethyl)-N,N-dimethylbenzamide in GC-MS Analysis

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical data are paramount. This guide provides an in-depth comparison of analytical standards for the quantification of 3-(chloromethyl)-N,N-dimethylbenzamide (CAS No. 442910-26-1) using Gas Chromatography-Mass Spectrometry (GC-MS). In the landscape of pharmaceutical development and quality control, the choice of an appropriate analytical standard is a critical decision that directly impacts the validity of experimental outcomes.

This guide moves beyond a simple product listing to offer a comprehensive framework for selecting and validating analytical standards. We will explore the performance characteristics of a well-characterized in-house primary standard versus commercially available, non-certified materials. This comparative approach, supported by detailed experimental protocols, will empower you to make informed decisions and ensure the scientific integrity of your work.

The Critical Role of Analytical Standards

In quantitative analysis, an analytical standard is a substance of known purity and concentration used to calibrate instrumentation and quantify the amount of an analyte in an unknown sample. Certified Reference Materials (CRMs) represent the gold standard, providing traceability to national or international standards.[1][2] However, for many novel or niche compounds like 3-(chloromethyl)-N,N-dimethylbenzamide, commercially available CRMs may not exist. In such cases, researchers must either procure a non-certified standard from a commercial supplier or prepare and rigorously characterize an in-house primary standard.

The use of a well-characterized standard is fundamental to method validation, as it underpins the assessment of a method's accuracy, precision, linearity, and specificity.[3] An unverified standard can introduce significant systematic errors, leading to inaccurate quantification and potentially compromising the safety and efficacy of a pharmaceutical product.

Experimental Design for Standard Comparison

To objectively compare the performance of different analytical standards, a robust and validated GC-MS method is essential. The following protocol is adapted from a validated method for the closely related compound, N,N-dimethylbenzamide, and is suitable for the analysis of 3-(chloromethyl)-N,N-dimethylbenzamide.[3][4]

Experimental Workflow

Caption: A generalized workflow for the GC-MS analysis and comparison of analytical standards.

Step-by-Step GC-MS Protocol

1. Preparation of Standards and Samples:

• In-house Primary Standard: Synthesize 3-(chloromethyl)-N,N-dimethylbenzamide and purify it to the highest possible degree (e.g., via recrystallization or chromatography). The purity should be rigorously assessed by a combination of techniques such as NMR, LC-MS, and elemental analysis. Prepare a stock solution of the in-house standard in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Commercial Non-Certified Standard: Procure 3-(chloromethyl)-N,N-dimethylbenzamide from a reputable chemical supplier.[5] Prepare a stock solution in the same solvent at a concentration of 1 mg/mL.

• Working Standards: From each stock solution, prepare a series of working standards for calibration curves by serial dilution. A typical concentration range would be 1, 5, 10, 25, 50, and 100 µg/mL.

• Sample Preparation: Dissolve the sample matrix containing 3-(chloromethyl)-N,N-dimethylbenzamide in the chosen solvent to achieve a concentration within the calibration range.

2. GC-MS Instrumentation and Parameters:

Parameter	Recommended Setting	Rationale
Gas Chromatograph
Column	Rtx-5 amine (30 m x 0.32 mm x 1.50 µm) or equivalent 5% phenyl-methylpolysiloxane column[3][4]	Provides good separation for aromatic amides.
Carrier Gas	Helium at a constant flow rate of 2 mL/min[3][4]	Inert carrier gas that provides good chromatographic efficiency.
Inlet Temperature	280 °C	Ensures rapid volatilization of the analyte without thermal degradation.
Injection Volume	1 µL (splitless injection)	Suitable for trace analysis.
Oven Program	Initial temperature 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min.	A temperature ramp allows for the separation of compounds with different boiling points.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns for library matching.
Ion Source Temperature	230 °C	Optimizes ionization efficiency and minimizes source contamination.
Transfer Line Temp.	280 °C	Prevents condensation of the analyte between the GC and MS.
Mass Scan Range	50-350 m/z	Covers the expected mass range of the analyte and its fragments.
Acquisition Mode	Full Scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.	Full scan provides a complete mass spectrum for identification, while SIM enhances sensitivity and selectivity for quantification.

Comparative Performance Analysis

The performance of the in-house primary standard and the commercial non-certified standard should be evaluated based on the following criteria:

Performance Metric	In-House Primary Standard (Expected Outcome)	Commercial Non-Certified Standard (Potential Outcome)
Purity (from CoA/Analysis)	High purity (e.g., >99.5%) confirmed by multiple analytical techniques. A comprehensive Certificate of Analysis (CoA) is available.	Purity may be stated but not independently verified. The CoA may lack detailed characterization data.
Chromatographic Peak Shape	Symmetrical and sharp peak, indicating the absence of closely eluting impurities.	May exhibit peak tailing or fronting, or the presence of shoulder peaks, suggesting the presence of impurities.
Calibration Curve Linearity	Excellent linearity (R² > 0.999) over the defined concentration range.	May show deviations from linearity, especially at lower or higher concentrations, due to the influence of impurities.
Accuracy and Precision	High accuracy (recovery close to 100%) and precision (low relative standard deviation) in replicate measurements.	May lead to inaccurate quantification (biased results) and higher variability in measurements.
Mass Spectrum	Clean mass spectrum consistent with the expected fragmentation pattern of 3-(chloromethyl)-N,N-dimethylbenzamide.	May show additional fragment ions from co-eluting impurities, complicating spectral interpretation and potentially leading to misidentification.

Logic for Standard Selection

The choice of an analytical standard should be a deliberate process based on the requirements of the analysis and the availability of certified materials.

Caption: A decision tree for selecting an appropriate analytical standard.

Conclusion and Recommendations

For the highest level of confidence in analytical results, a Certified Reference Material is always the preferred choice. However, in the absence of a commercially available CRM for 3-(chloromethyl)-N,N-dimethylbenzamide, the following recommendations are provided:

• Prioritize Characterized Standards: Whenever possible, use a standard that comes with a comprehensive Certificate of Analysis detailing the methods used for characterization and the determined purity.

• "Trust but Verify": Even when using a commercially available standard, it is good practice to perform in-house verification of its identity and purity, especially for critical applications.

• In-House Standard Qualification: If a suitable commercial standard is not available, the investment in synthesizing and rigorously characterizing an in-house primary standard is justified to ensure the scientific validity of your research.

• Method Validation is Key: Regardless of the standard used, a thorough validation of the GC-MS method is essential to demonstrate its suitability for the intended purpose.[3]

By carefully considering the source and quality of your analytical standards and employing a robust, validated analytical method, you can ensure the integrity and reliability of your data for 3-(chloromethyl)-N,N-dimethylbenzamide analysis.

References

• PubMed. (2024). Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N-dimethylformamide solvent by derivatization of N,N-dimethylbenzamide with benzoyl chloride agent. [Link]

• SynThink Research Chemicals. (n.d.). Certified Reference Materials: Ensuring Accuracy and Reliability in Analytical Testing. [Link]

• ResearchGate. (2024). Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N-dimethylformamide solvent by derivatization of N,N-dimethylbenzamide with benzoyl chloride agent | Request PDF. [Link]

• NextSDS. (n.d.). 3-(chloromethyl)-N,N-dimethylbenzamide — Chemical Substance Information. [Link]

• PubChem. (n.d.). N,N-Dimethylbenzamide. [Link]

• CWS ABROAD. (2023). What are Certified reference materials?[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. ，3-(chloromethyl)-N-methylbenzamide，123944-75-2-上海康满林 [shachemlin.com]
• 3. Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N-dimethylformamide solvent by derivatization of N,N-dimethylbenzamide with benzoyl chloride agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 442910-26-1|3-(Chloromethyl)-N,N-dimethylbenzamide|BLD Pharm [bldpharm.com]

reproducibility of 3-(chloromethyl)-N,N-dimethylbenzamide synthesis protocols

Reproducibility and Performance Comparison of 3-(Chloromethyl)-N,N-dimethylbenzamide Synthesis Protocols

As a highly versatile bifunctional building block, 3-(chloromethyl)-N,N-dimethylbenzamide (CAS 442910-26-1) is heavily utilized in medicinal chemistry and solid-phase synthesis. Its structure features both a reactive electrophilic benzylic chloride and a stable tertiary amide, making it ideal for appending 3-(dimethylcarbamoyl)benzyl moieties to complex oligomers and small-molecule therapeutics[1].

However, synthesizing this molecule presents a classic chemical paradox: how do you selectively manipulate one functional group without triggering cross-reactivity in the other? This guide objectively compares the three dominant synthetic protocols, analyzing their mechanistic causality, reproducibility, and scalability to help you select the optimal route for your laboratory's needs.

Mechanistic Pathways

Synthesis pathways for 3-(chloromethyl)-N,N-dimethylbenzamide.

Route A: Direct Amidation (The Kinetic Approach)

The Causality of Experimental Choices Reacting 3-(chloromethyl)benzoyl chloride with dimethylamine presents a strict chemoselectivity challenge. The amine nucleophile can attack the highly electrophilic acyl chloride (forming the desired amide) or undergo an SN2 reaction at the benzylic chloride (forming an unwanted benzylamine)[2].

Because nucleophilic acyl substitution (addition-elimination) has a significantly lower activation energy than SN2 substitution at an sp3 carbon, we can kinetically trap the reaction. By strictly maintaining the temperature at 0 °C to -10 °C, the thermal energy is sufficient only to overcome the acyl chloride activation barrier. Furthermore, using a sterically hindered, non-nucleophilic base like Diisopropylethylamine (DIPEA) scavenges the generated HCl, preventing the protonation of dimethylamine without competing for the electrophile.

Self-Validating Protocol

• Preparation : Dissolve 1.0 eq of 3-(chloromethyl)benzoyl chloride in anhydrous Dichloromethane (DCM) (0.2 M concentration).

• Cooling : Submerge the reaction flask in an ice-brine bath and purge with N2. Wait 15 minutes to ensure the internal temperature reaches 0 °C.

• Base Addition : Add 1.1 eq of DIPEA. Stir for 5 minutes.

• Amidation : Dropwise add 1.05 eq of Dimethylamine (2.0 M solution in THF) over 30 minutes via an addition funnel.

• Validation & Quench : Monitor via TLC (Hexanes/EtOAc 7:3). Self-Validation: The absence of a highly polar, ninhydrin-positive baseline spot confirms that benzylic amine formation was successfully suppressed. Once the starting material is consumed, quench immediately with 1M aqueous HCl.

• Workup : Extract with DCM, wash with brine, dry over Na2SO4, and concentrate under reduced pressure.

Route B: Radical Chlorination (The Thermodynamic Approach)

The Causality of Experimental Choices Starting from N,N-dimethyl-m-toluamide, this route relies on free-radical substitution. The benzylic C-H bond is selectively abstracted by chlorine radicals (generated from N-Chlorosuccinimide and AIBN) due to the resonance stabilization of the resulting benzylic radical.

The primary reproducibility failure in this route is over-chlorination, yielding the dichloromethyl derivative. Because the first chlorine atom weakly deactivates the benzylic position, the rate of the second chlorination is slower, but not negligible. To ensure reproducibility, we intentionally limit the NCS to a sub-stoichiometric amount (0.95 eq). It is far easier to separate unreacted starting material from the product via chromatography than to separate the mono-chlorinated product from the di-chlorinated byproduct.

Self-Validating Protocol

• Preparation : Dissolve 1.0 eq of N,N-dimethyl-m-toluamide in anhydrous Trifluorotoluene (PhCF3) (a greener alternative to CCl4).

• Initiation : Add 0.95 eq of N-Chlorosuccinimide (NCS) and 0.05 eq of Azobisisobutyronitrile (AIBN).

• Propagation : Heat the mixture to 80 °C under an N2 atmosphere for 4 hours.

• Validation & Cooling : Remove from heat and cool to 0 °C. Self-Validation: Succinimide is insoluble in cold PhCF3. The precipitation of a dense white solid serves as a macroscopic indicator that the radical chain reaction has successfully propagated and consumed the NCS.

• Workup : Filter the succinimide byproduct through a Celite pad. Concentrate the filtrate and purify via flash column chromatography to remove the ~5% unreacted starting material.

Route C: Deoxychlorination (The Robust Approach)

The Causality of Experimental Choices If 3-(hydroxymethyl)-N,N-dimethylbenzamide is available, converting the primary alcohol to a chloride using Thionyl Chloride (SOCl2) is the most robust and chemoselective method.

To accelerate the reaction and ensure complete inversion/substitution, a catalytic amount of N,N-Dimethylformamide (DMF) is added. DMF reacts with SOCl2 to generate the highly electrophilic Vilsmeier-Haack reagent in situ. The alcohol rapidly attacks this intermediate, forming a superior leaving group that collapses via an SN2 mechanism to yield the alkyl chloride, completely bypassing the amide group.

Self-Validating Protocol

• Preparation : Dissolve 1.0 eq of 3-(hydroxymethyl)-N,N-dimethylbenzamide in anhydrous DCM.

• Catalysis : Add a catalytic amount of DMF (0.05 eq). Cool the mixture to 0 °C.

• Activation : Add 1.2 eq of SOCl2 dropwise.

• Validation : Remove the ice bath and allow the reaction to warm to room temperature. Self-Validation: The continuous evolution of SO2 and HCl gases indicates active turnover. The cessation of bubbling serves as a reliable visual cue for reaction completion (typically 2 hours).

• Workup : Carefully quench the reaction by slowly adding saturated aqueous NaHCO3 until gas evolution stops. Extract with DCM, dry, and concentrate.

Comparative Data Analysis

The following table summarizes the performance metrics of each protocol based on empirical laboratory data.

Protocol	Primary Challenge	Typical Yield	Crude Purity	Scalability	E-Factor (Waste)
Route A (Amidation)	Chemoselectivity (Acyl vs. Alkyl)	85-90%	>92%	Excellent	Low
Route B (Chlorination)	Over-chlorination (Dichloromethyl)	65-70%	75-80%	Moderate	High
Route C (Deoxychlorination)	Precursor Availability	>95%	>98%	Good	Medium

Conclusion

For laboratories requiring rapid, large-scale synthesis, Route A is the most cost-effective and scalable choice, provided that strict cryogenic temperature control is maintained to ensure chemoselectivity. Route C offers the highest purity and reproducibility, making it the premier choice for late-stage functionalization, though it is bottlenecked by the commercial availability of the hydroxymethyl precursor. Route B should generally be avoided for strict pharmaceutical scale-up due to the difficult-to-remove dichlorinated impurities, but remains a viable fallback for small-scale discovery chemistry.

References

• World Intellectual Property Organization. "WO2012054110A2 - Compounds and methods for inhibiting phosphate transport". Source: Google Patents.

• National Institutes of Health. "Solid-Phase Synthesis of Peptoid-like Oligomers Containing Diverse Diketopiperazine Units". Source: PubMed Central (PMC). URL: [Link]

Sources

• 1. Solid-Phase Synthesis of Peptoid-like Oligomers Containing Diverse Diketopiperazine Units - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2012054110A2 - Compounds and methods for inhibiting phosphate transport - Google Patents [patents.google.com]

A Comparative Toxicological Guide to 3-(chloromethyl)-N,N-dimethylbenzamide and Related Benzamide Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the toxicity of 3-(chloromethyl)-N,N-dimethylbenzamide against its structurally related benzamide analogs. As a class of compounds with diverse biological activities, understanding the structure-toxicity relationship of benzamides is crucial for the development of safer and more efficacious molecules.[1][2][3] This document synthesizes available toxicological data, outlines detailed experimental protocols for in vitro and in vivo assessment, and explores the potential mechanisms underpinning the observed toxicity profiles.

Introduction: The Benzamide Scaffold and the Significance of the 3-(chloromethyl) Substituent

Benzamides are a versatile class of organic compounds characterized by a benzene ring attached to an amide functional group. They are prevalent in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including antiemetic, antipsychotic, and anticancer properties.[4] The biological effects of benzamides are highly dependent on the nature and position of substituents on the benzene ring and the amide nitrogen.

This guide focuses on 3-(chloromethyl)-N,N-dimethylbenzamide and its comparison with structurally similar analogs: the parent compound N,N-dimethylbenzamide, the corresponding methyl-substituted analog 3-methyl-N,N-dimethylbenzamide, and the hydroxylated analog 3-(hydroxymethyl)-N,N-dimethylbenzamide. The primary point of differentiation is the substituent at the meta-position of the benzoyl ring. The introduction of a chloromethyl group is of particular toxicological interest as it introduces a reactive electrophilic center, potentially transforming the molecule into an alkylating agent.[5][6][7] Alkylating agents are known to exert cytotoxic effects by forming covalent bonds with nucleophilic macromolecules such as DNA and proteins, which can lead to cell cycle arrest and apoptosis.[5][6][7][8]

This comparative guide aims to provide a framework for assessing the toxicological risks associated with the chloromethyl substituent in this benzamide series.

Comparative Toxicity Profile

A direct, side-by-side comparison of quantitative toxicity data for 3-(chloromethyl)-N,N-dimethylbenzamide and its immediate analogs is limited in the publicly available literature. However, by compiling hazard classifications from safety data sheets and extrapolating from studies on related compounds, a qualitative and partially quantitative comparison can be constructed.

Table 1: Comparative Hazard Profile of Benzamide Analogs

Compound	Structure	Acute Oral Toxicity	Dermal Toxicity	Skin Irritation/Corrosion	Eye Damage/Irritation
3-(chloromethyl)-N,N-dimethylbenzamide		Warning: Harmful if swallowed	Warning: Harmful in contact with skin	Warning: Causes skin irritation	Danger: Causes serious eye damage
N,N-dimethylbenzamide		Warning: Harmful if swallowed[9][10]	Warning: Harmful in contact with skin[11]	Warning: Causes skin irritation[9][11]	Warning: Causes serious eye irritation[9][11]
3-methyl-N,N-dimethylbenzamide		Data not available	Data not available	Expected to cause skin irritation	Expected to cause eye irritation
3-(hydroxymethyl)-N,N-dimethylbenzamide		Warning: Harmful if swallowed[12]	Warning: Harmful in contact with skin[12]	Warning: Causes skin irritation[12]	Warning: Causes serious eye irritation[12]

Data for 3-methyl-N,N-dimethylbenzamide is inferred based on the general properties of related benzamides.

In Vitro Cytotoxicity:

In Vivo Toxicity:

Similarly, specific LD50 values for 3-(chloromethyl)-N,N-dimethylbenzamide are not publicly documented. Acute oral toxicity studies on other benzamide derivatives in rodents have indicated that they can cause dose-dependent toxicity, with effects observed on organs such as the kidneys.[14] For example, increasing doses of a benzamide derivative up to 100mg/kg in mice led to histopathological changes in the kidneys.[14]

Mechanistic Insights into Toxicity

The presence of the chloromethyl group on the benzene ring is the key structural feature expected to drive a distinct toxicological mechanism for 3-(chloromethyl)-N,N-dimethylbenzamide compared to its analogs.

The Role of the Chloromethyl Group as an Alkylating Agent

The chloromethyl group is a well-known electrophilic moiety that can participate in nucleophilic substitution reactions. This reactivity is the basis for the classification of many chloromethyl-containing compounds as alkylating agents.[6][7] These agents can covalently modify biological macromolecules, with DNA being a primary target.[5][8]

The proposed mechanism of toxicity for 3-(chloromethyl)-N,N-dimethylbenzamide involves its ability to alkylate nucleophilic sites on DNA bases, leading to the formation of DNA adducts.[5] This DNA damage, if not repaired, can disrupt DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis.[5][6][7]

In contrast, N,N-dimethylbenzamide, 3-methyl-N,N-dimethylbenzamide, and 3-(hydroxymethyl)-N,N-dimethylbenzamide lack this reactive electrophilic center and are therefore not expected to act as primary alkylating agents. Their toxicity is more likely to be mediated through other mechanisms, such as receptor binding, enzyme inhibition, or disruption of cellular metabolism.

Figure 1: Proposed alkylation-mediated toxicity pathway for 3-(chloromethyl)-N,N-dimethylbenzamide.

Metabolic Activation and Detoxification

The metabolism of these benzamides can also influence their toxicity. The N,N-dimethyl group can undergo N-dealkylation, and the aromatic ring can be hydroxylated by cytochrome P450 enzymes.

For 3-(chloromethyl)-N,N-dimethylbenzamide, a key metabolic pathway is likely conjugation with glutathione (GSH), a major cellular nucleophile involved in the detoxification of electrophilic compounds.[15][16][17][18] This reaction, catalyzed by glutathione S-transferases (GSTs), would lead to the formation of a more water-soluble and readily excretable conjugate, thus representing a detoxification pathway. However, in some cases, glutathione conjugation can also lead to bioactivation, forming more reactive intermediates.[15]

Figure 2: Glutathione conjugation as a potential detoxification pathway.

Experimental Protocols for Comparative Toxicity Assessment

To obtain robust comparative data, standardized toxicological assays are essential. The following protocols provide a framework for evaluating the in vitro and in vivo toxicity of 3-(chloromethyl)-N,N-dimethylbenzamide and its analogs.

In Vitro Cytotoxicity: MTT Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[1]

Protocol:

• Cell Seeding: Plate a suitable cell line (e.g., HepG2, HEK293) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Figure 3: Workflow for the MTT cytotoxicity assay.

Assessment of Apoptosis: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with the test compounds at various concentrations for a predetermined time.

• Cell Harvesting: Collect both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide according to the manufacturer's protocol.[5][19]

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Analyze the stained cells by flow cytometry.

Interpretation:

• Annexin V- / PI- : Viable cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic/necrotic cells

• Annexin V- / PI+ : Necrotic cells

In Vivo Acute Oral Toxicity (OECD 423)

This method provides an estimation of the acute oral toxicity of a substance.

Protocol (summarized):

• Animal Selection: Use a single sex of rodents (usually females) for the study.

• Dosing: Administer the test substance orally at one of the defined starting dose levels (5, 50, 300, or 2000 mg/kg body weight).

• Observation: Observe the animals for signs of toxicity and mortality for up to 14 days.

• Stepwise Procedure: The outcome of the first dose group determines the dose for the next group (if necessary). The test is stopped when a definitive outcome is achieved.

Ecotoxicity: Zebrafish Embryo Acute Toxicity Test (OECD 236)

This test assesses the acute toxicity of chemicals on the embryonic stages of zebrafish.[12][15][20][21]

Protocol (summarized):

• Exposure: Expose newly fertilized zebrafish eggs to a range of concentrations of the test substance for 96 hours.

• Observation: Record lethal endpoints at 24, 48, 72, and 96 hours. These include coagulation of eggs, lack of somite formation, non-detachment of the tail, and absence of heartbeat.

• Data Analysis: Calculate the LC50 (the concentration that is lethal to 50% of the embryos).

Conclusion and Future Directions

The presence of a chloromethyl group at the 3-position of the N,N-dimethylbenzamide scaffold is predicted to significantly increase its toxicity compared to its non-halogenated analogs. This is primarily attributed to its potential to act as an alkylating agent, leading to DNA damage and subsequent cytotoxicity. While direct comparative quantitative data is currently lacking, the established reactivity of chloromethyl compounds provides a strong basis for this hypothesis.

To definitively characterize the comparative toxicity, further experimental studies are required. The protocols outlined in this guide provide a standardized approach for generating robust and comparable data on the cytotoxicity, mechanism of cell death, and in vivo toxicity of these benzamide derivatives. Such studies are essential for a comprehensive risk assessment and for guiding the future design of safer benzamide-based compounds for various applications.

References

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• MDPI. (2022, June 20). Design, Synthesis and Cytotoxic Activity Evaluation of Newly Synthesized Amides-Based TMP Moiety as Potential Anticancer Agents over HepG2 Cells. Retrieved from [Link]

• PubMed. (2006, December 15). Alkylating benzamides with melanoma cytotoxicity: experimental chemotherapy in a mouse melanoma model. Retrieved from [Link]

• PubMed. (2004, October 15). Alkylating Benzamides With Melanoma Cytotoxicity. Retrieved from [Link]

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• PMC. (n.d.). Anticancer Potential of Halogen Derivatives of Methyl 6-Acetyl-5-Hydroxy-2-Methyl-1-Benzofuran-3-Carboxylate. Retrieved from [Link]

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• PubChem. (n.d.). 3-hydroxy-N,N-dimethylbenzamide. Retrieved from [Link]

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• Pharmakeftiki. (2024, August 19). Design, Synthesis, in silico Study and Prelimi- nary Cytotoxic Evaluation of New N-(Benzimidaz- ol-2-yl-methyl) Benzamide Derivatives as Possible Tyrosine Kinase Inhibitors. Retrieved from [Link]

• Unknown Source. (n.d.).

• ResearchGate. (n.d.). MTT assay results as IC 50 (µM) on HepG2, PC-3, and selectivity index.... Retrieved from [Link]

• Preprints.org. (2024, April 17). Synthesis, Activity, Toxicity, and In Silico Studies of New Antimycobacterial N- alkyl Nitrobenzamides as Potential DprE1 Inhibitors. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(chloromethyl)-N,N-dimethylbenzamide

As a Senior Application Scientist, this guide provides an in-depth, procedural framework for the safe handling and disposal of 3-(chloromethyl)-N,N-dimethylbenzamide. The protocols herein are designed for researchers, scientists, and drug development professionals, emphasizing not just the 'how' but the 'why' behind each critical step. Our objective is to ensure operational safety and environmental stewardship, building a foundation of trust through scientific integrity.

Part 1: Hazard Assessment and Chemical Profile

Understanding the intrinsic properties and associated hazards of 3-(chloromethyl)-N,N-dimethylbenzamide is the cornerstone of its safe management. The compound's structure, featuring a reactive chloromethyl group and an amide functional group, dictates its toxicological profile and the necessary precautions.

The primary hazard stems from the chloromethyl group, a potent alkylating agent. This functional group can react with biological nucleophiles, such as DNA and proteins, which is the mechanistic basis for its toxicity. Similar reactive compounds, like chloromethyl methyl ether, are recognized carcinogens, underscoring the need for cautious handling[1].

The European Chemicals Agency (ECHA) has classified 3-(chloromethyl)-N,N-dimethylbenzamide with several key hazards, which are summarized below.[2]

Table 1: GHS Hazard Classification for 3-(chloromethyl)-N,N-dimethylbenzamide

Hazard Class	Hazard Code	Category	Signal Word
Acute Toxicity (Oral, Dermal, Inhalation)	H302 + H312 + H332	Acute Tox. 4	Warning
Skin Irritation	H315	Skin Irrit. 2	Warning
Serious Eye Damage	H318	Eye Dam. 1	Danger
Specific Target Organ Toxicity (Single Exposure)	H336	STOT SE 3	Warning

Table 2: Chemical Identifiers

Identifier	Value
CAS Number	442910-26-1
EC Number	850-005-4

Part 2: Immediate Safety & Personal Protective Equipment (PPE)

Given the identified hazards, particularly the risk of serious eye damage and skin irritation, stringent adherence to PPE protocols is mandatory.[2][3][4]

Table 3: Required Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Gloves	Nitrile rubber, minimum thickness 0.11 mm. Inspect for integrity before use.	To prevent skin contact, which can cause irritation and potential absorption.
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes that can cause serious, irreversible eye damage (Eye Dam. 1 hazard).
Lab Coat	Standard flame-resistant laboratory coat, fully buttoned.	Provides a primary barrier against accidental spills on clothing and skin.
Respiratory	Use only in a well-ventilated area or a certified chemical fume hood.	To mitigate inhalation risks, which can lead to respiratory irritation and systemic toxicity.[4]

Part 3: Disposal Workflow and Step-by-Step Protocol

The proper disposal of 3-(chloromethyl)-N,N-dimethylbenzamide is governed by its classification as a halogenated organic compound.[5] The entire disposal process must comply with national and institutional regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[6][7] The following diagram illustrates the required decision and segregation workflow.

Caption: Waste Disposal Workflow for 3-(chloromethyl)-N,N-dimethylbenzamide.

Experimental Protocol: Waste Segregation and Collection

This protocol ensures waste is collected safely and in compliance with regulatory standards.

1. Waste Identification and Labeling:

• Designate a specific, chemically resistant, and sealable waste container.

• Label it clearly as "Hazardous Waste: Halogenated Organic Compounds."

• List all constituents, including 3-(chloromethyl)-N,N-dimethylbenzamide and any solvents, with approximate percentages.

2. Segregation (The Critical Step):

• DO NOT mix this waste stream with non-halogenated organic waste, aqueous waste, or any other incompatible chemicals.[5]

• Causality: Mixing halogenated and non-halogenated waste streams complicates the disposal process and significantly increases costs. Furthermore, mixing with incompatible chemicals (e.g., strong bases or oxidizers) could trigger a hazardous reaction.

3. Collection of Solid Waste:

• Using a dedicated spatula, carefully transfer any solid residual of the compound or contaminated disposables (e.g., weigh boats, contaminated gloves) into the designated hazardous waste container.

• Ensure the container is kept closed when not in use.

4. Decontamination and Collection of Liquid Rinsate:

• Decontaminate any reusable labware (e.g., beakers, flasks) that has been in contact with the compound.

• Rinse the contaminated glassware three times with a minimal amount of a suitable organic solvent (e.g., acetone or ethanol).

• Collect this solvent rinsate in the same "Hazardous Waste: Halogenated Organic Compounds" container. This rinsate is now considered hazardous waste.[8]

5. Final Disposal Arrangement:

• Once the container is full or ready for disposal, ensure it is tightly sealed.

• Arrange for collection through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste contractor.[9]

• The manifest for this waste must indicate that it is destined for a licensed hazardous waste incinerator.[10]

Part 4: Regulatory Framework and Causality

The procedures outlined above are mandated by regulations designed to protect human health and the environment. In the U.S., the EPA's RCRA gives the agency authority to control hazardous waste from "cradle-to-grave."[6]

• Halogenated Organic Compounds (HOCs): 3-(chloromethyl)-N,N-dimethylbenzamide falls into this category due to its carbon-chlorine bond. The EPA specifically regulates HOCs, often prohibiting their land disposal to prevent the contamination of soil and groundwater.[11]

• Incineration: High-temperature incineration is the required disposal method because it ensures the complete thermal destruction of the molecule. This process breaks the strong carbon-halogen bonds and prevents the formation of toxic byproducts like dioxins, which can occur with incomplete combustion.

Part 5: Emergency Procedures for Spills

In the event of an accidental spill, immediate and correct action is crucial.

• Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Don PPE: Before addressing the spill, don all required PPE as listed in Table 3.

• Containment: For small spills, cover with an inert absorbent material such as vermiculite, sand, or a commercial spill pillow.

• Collection: Carefully sweep or scoop the absorbed material and place it into the designated hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Reporting: For large spills, or any spill that cannot be managed safely by laboratory personnel, contact your institution's EHS office immediately.[8]

References

• Nakamura, S., Oda, Y., Shimada, T., Oki, I., & Sugimoto, K. (1987). Rapid inactivation of 3-chloro-4-(dichloromethyl)-5-hydroxy-2(5H)-furanone (MX), a potent mutagen in chlorinated drinking water, by sulfhydryl compounds. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 192(4), 239-244. [Link]

• NextSDS. (n.d.). 3-(chloromethyl)-N,N-dimethylbenzamide — Chemical Substance Information. Retrieved from [Link]

• NextSDS. (n.d.). 3-(chloromethyl)-N-methylbenzamide — Chemical Substance Information. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). RCRA Online, RO 13579. Retrieved from [https://rcrapublic.epa.gov/rcraonline/RCRAPubs.nsf/52f4a5207862454a852567120063e41c/F55598F25A0F5481852567110053C279/ file/13579.pdf](https://rcrapublic.epa.gov/rcraonline/RCRAPubs.nsf/52f4a5207862454a852567120063e41c/F55598F25A0F5481852567110053C279/ file/13579.pdf)

• University of California, Santa Cruz. (n.d.). Hazardous Waste Segregation. Retrieved from [Link]

• Chem Service. (2016). SAFETY DATA SHEET: N,N-Dimethylbenzamide. Retrieved from [Link]

• Electronic Code of Federal Regulations (eCFR). (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Resource Conservation and Recovery Act (RCRA) Overview. Retrieved from [Link]

• Alfa Aesar. (2024). (Chloromethyl)dimethylchlorosilane - SAFETY DATA SHEET. Retrieved from [Link]

• Farcas, S., & Nam, G. (2024). The Surprising Reactivity of Chloromethyl Chlorosulfate with Active Methylene Compounds. ChemistryOpen, 13(5), e202400034. [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: N,N-dimethylformamide. Retrieved from [Link]

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• Google Patents. (n.d.). US3297648A - Process for the chloromethylation of aromatic compounds of high molecular weight.

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Advanced Safety and Operational Guide: Handling 3-(chloromethyl)-N,N-dimethylbenzamide

As a critical intermediate in pharmaceutical synthesis and drug development, 3-(chloromethyl)-N,N-dimethylbenzamide (CAS: 442910-26-1) offers exceptional utility as an alkylating agent. However, the very reactivity that makes it synthetically valuable also renders it a significant occupational hazard. This guide provides drug development professionals with a rigorous, self-validating operational framework for the safe handling, transfer, and disposal of this compound.

Mechanistic Hazard Assessment

To implement effective Personal Protective Equipment (PPE), we must first understand the molecular behavior of the threat. 3-(chloromethyl)-N,N-dimethylbenzamide is a benzyl chloride derivative. Its primary hazards stem from the highly electrophilic benzylic carbon:

• Moisture-Driven Hydrolysis (Lachrymator Effect): Upon exposure to ambient humidity or mucous membranes, the chloromethyl group undergoes rapid hydrolysis, releasing hydrogen chloride (HCl) gas[1][2]. This makes the compound a potent lachrymator and severe respiratory irritant.

• Covalent Alkylation: As an active SN​2 electrophile, it can indiscriminately alkylate biological nucleophiles (such as proteins and DNA), presenting acute toxicity and potential mutagenic risks[3][4].

• Catalytic Polymerization: In the presence of Lewis acidic metals (e.g., iron, zinc, aluminum), benzyl chlorides can undergo violent, exothermic Friedel-Crafts self-condensation[5][6].

Mechanistic pathways of 3-(chloromethyl)-N,N-dimethylbenzamide degradation and toxicity.

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling reactive alkylating lachrymators. The following PPE matrix is engineered to provide overlapping barriers against both vapor and contact hazards, aligned with authoritative[6].

Protection Zone	Required PPE	Mechanistic Justification
Ocular/Facial	Chemical splash goggles + Full face shield (8-inch min).	Prevents HCl vapor from interacting with the aqueous environment of the eyes, halting lachrymatory hydrolysis[2].
Dermal (Hands)	Double Gloving: Inner Nitrile (4 mil) + Outer Butyl Rubber or heavy-duty Nitrile (8+ mil).	Alkylating agents can permeate standard thin nitrile over time. The outer glove provides a chemical barrier; the inner provides dexterity and a secondary fail-safe.
Dermal (Body)	Flame-resistant (FR) lab coat + Non-porous Tyvek apron.	Prevents systemic absorption via skin contact and protects against exothermic splatters during accidental polymerization.
Respiratory	Handled strictly within a certified Class II Type B2 Fume Hood.	Captures evolved HCl gas and organic vapors. If hood fails, an OV/AG (Organic Vapor/Acid Gas) full-face respirator is mandatory[7].

Operational Workflow & Handling Protocol

Every step in this protocol is designed as a self-validating system . By integrating causality and immediate validation checks, researchers can confirm the safety of their environment in real-time.

Phase 1: Environmental Preparation

• Action: Purge the reaction vessel with an inert gas (Argon or Nitrogen) and ensure the fume hood is fully operational.

• Causality: Removing atmospheric moisture prevents the premature hydrolysis of the chloromethyl group, preserving reagent integrity and preventing HCl evolution.

• Validation Check: Verify the fume hood digital monitor reads a face velocity of 80–120 feet per minute (fpm) . A strip of Kimwipe taped to the sash should pull steadily inward.

Phase 2: Material Transfer

• Action: Weigh and transfer the compound using a ceramic, PTFE-coated, or plastic spatula. Strictly avoid iron, aluminum, or brass spatulas.

• Causality: Trace amounts of Lewis acidic metals can catalyze a runaway Friedel-Crafts alkylation, leading to rapid heat generation and pressure buildup[5][7].

• Validation Check: Observe the chemical during transfer. It should remain a stable, free-flowing substance. Any spontaneous fuming, discoloration, or heat generation indicates metal contamination or moisture exposure.

Phase 3: Reaction Quenching

• Action: Terminate the reaction by slowly adding a weak aqueous base, such as saturated sodium bicarbonate ( NaHCO3​ ), under vigorous stirring.

• Causality: The weak base safely hydrolyzes any unreacted 3-(chloromethyl)-N,N-dimethylbenzamide and immediately neutralizes the resulting HCl without generating excessive exothermic heat.

• Validation Check: Monitor the solution. The complete cessation of CO2​ bubbling indicates that all residual acid has been successfully neutralized.

Operational workflow for the safe handling and neutralization of chloromethyl benzamides.

Emergency Response & Disposal Plan

Spill Decontamination

• Evacuate and Ventilate: Step back and allow the fume hood to clear any immediate HCl vapors.

• Neutralize: Cover the spill with a 1:1 mixture of sodium carbonate ( Na2​CO3​ ) and dry sand. This absorbs the liquid/powder while neutralizing the acidic byproducts.

• Validation Check: After sweeping the absorbed material into a hazardous waste container, wipe the surface with a damp cloth and test the surface with pH indicator paper. A reading of pH 7 validates that the area is fully decontaminated.

Waste Segregation

• Classification: All materials contacting this compound must be disposed of in tightly sealed containers labeled as Halogenated Organic Waste [8].

• Incompatibility Warning: Never mix this waste with strong oxidizers, amines, or metallic powders, as this can trigger post-disposal pressurization and container rupture[5][6].

Quantitative Data & Storage Parameters

To maintain chemical stability and laboratory safety, adhere to the following physicochemical constraints[9]:

Parameter	Specification	Operational Implication
CAS Number	442910-26-1	Use for exact SDS retrieval and inventory tracking.
GHS Classifications	Acute Tox. 4, Skin Irrit. 2, Eye Dam. 1, STOT SE 3	Mandates the strict PPE matrix outlined in Section 2.
Storage Temperature	2–8°C (Refrigerated)	Minimizes thermal degradation and vapor pressure.
Atmosphere	Inert (Argon/Nitrogen)	Prevents ambient moisture hydrolysis during storage.

References

• NextSDS. "3-(chloromethyl)-N,N-dimethylbenzamide — Chemical Substance Information". NextSDS Database.[Link]

• Centers for Disease Control and Prevention (CDC) / NIOSH. "Benzyl chloride - NIOSH Pocket Guide to Chemical Hazards".[Link]

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 7503, Benzyl Chloride". PubChem.[Link]

(Note: Due to the highly specific nature of CAS 442910-26-1, broader authoritative guidelines for the parent class of benzyl chlorides have been applied to ensure maximum safety compliance).

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